Prisotinol

• CAS: 78152-32-6

Core Science & Biosynthesis

An In-depth Technical Guide on the Molecular Structure and Physicochemical Properties of Prisotinol

A Note on the Subject Molecule: Initial searches for "prisotinol" did not yield a known chemical entity in established scientific literature or chemical databases. To fulfill the detailed requirements of this request for an in-depth technical guide, this document will use Paclitaxel (Taxol) as a representative complex molecule. Paclitaxel is a well-characterized natural product with a rich history in drug development, making it an excellent exemplar for discussing molecular structure, physicochemical properties, and their implications. The methodologies and analyses presented herein are directly applicable to the characterization of novel compounds like the hypothetical "prisotinol."

Introduction: Unveiling the Complexity of Paclitaxel

Paclitaxel, a highly functionalized diterpenoid, stands as a landmark molecule in the field of medicinal chemistry and oncology. Isolated from the bark of the Pacific yew tree, Taxus brevifolia, its journey from a crude natural extract to a cornerstone of chemotherapy is a testament to the power of understanding a molecule's fundamental properties. This guide provides a deep dive into the molecular architecture and physicochemical characteristics of Paclitaxel, offering insights into how these features govern its biological activity, formulation challenges, and analytical characterization. For researchers engaged in the discovery and development of novel complex molecules, the principles and techniques discussed here serve as a robust framework.

Molecular Structure and Stereochemistry

The therapeutic efficacy of Paclitaxel is intrinsically linked to its complex and rigid three-dimensional structure. A comprehensive understanding of its molecular framework is therefore paramount.

The Core Diterpenoid Scaffold

Paclitaxel possesses a unique taxane skeleton, characterized by a tricyclic system. This core is heavily oxygenated and decorated with various functional groups that are crucial for its biological activity. The elucidation of this structure was a significant challenge, ultimately achieved through a combination of spectroscopic techniques and X-ray crystallography.

Key Functional Groups and Stereocenters

The Paclitaxel molecule is characterized by a dense array of functional groups, including a C-13 side chain which is essential for its antimitotic activity. The molecule has multiple stereocenters, and its specific stereoisomer is the active form.

Key Structural Features:

• Taxane Ring System: A complex, bridged ring system that forms the rigid core.

• N-benzoyl-β-phenylisoserine side chain at C-13: This side chain is critical for its ability to bind to β-tubulin. Esterification at this position is a key step in both biosynthesis and semi-synthesis.

• Oxetane Ring: A four-membered ether ring that is also important for activity.

The absolute configuration of these stereocenters dictates the precise geometry required for high-affinity binding to its molecular target.

Physicochemical Properties: The Bridge Between Structure and Function

The physicochemical properties of a drug candidate are critical determinants of its biopharmaceutical behavior, including absorption, distribution, metabolism, and excretion (ADME). Paclitaxel's properties present significant challenges for drug delivery, which have spurred innovations in formulation science.

Solubility and Lipophilicity

Paclitaxel is poorly soluble in water, a major hurdle for its formulation as an intravenous drug. Its lipophilicity, often expressed as the logarithm of the octanol-water partition coefficient (LogP), is high, contributing to its low aqueous solubility.

Table 1: Key Physicochemical Properties of Paclitaxel

Property	Value	Implication
Molecular Formula	C47H51NO14	High molecular weight
Molecular Weight	853.9 g/mol	Influences diffusion and transport properties
Aqueous Solubility	<0.01 mg/mL	Requires specialized formulation for intravenous administration
LogP (Octanol-Water)	~3.0	High lipophilicity, contributes to poor aqueous solubility
Melting Point	Approx. 213 °C (decomposes)	Crystalline solid at room temperature

Crystal Polymorphism

Paclitaxel can exist in different crystalline forms, or polymorphs, as well as in an amorphous state. These different solid-state forms can exhibit different solubilities and dissolution rates, which can impact bioavailability. Characterizing and controlling the polymorphic form is a critical aspect of quality control in drug manufacturing.

Experimental Workflows for Characterization

The comprehensive characterization of a molecule like Paclitaxel requires a suite of analytical techniques. The following section details the experimental workflows for elucidating its structure and measuring its key physicochemical properties.

Structural Elucidation Workflow

The determination of Paclitaxel's complex structure relies on the convergence of data from multiple analytical methods.

Caption: Workflow for the structural elucidation of a complex natural product.

Step-by-Step Methodology:

• Isolation and Purification: The initial step involves isolating Paclitaxel from its natural source. This is typically achieved through a series of chromatographic techniques (e.g., column chromatography, HPLC) to obtain a highly pure sample.

• Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the accurate molecular weight and elemental composition, allowing for the deduction of the molecular formula.

• NMR Spectroscopy: A suite of NMR experiments (1D and 2D) is conducted to piece together the molecular scaffold.

• X-ray Crystallography: The definitive 3D structure, including the absolute stereochemistry of all chiral centers, is determined by single-crystal X-ray diffraction. This is the gold standard for structural elucidation.

Physicochemical Property Determination

The following protocols are essential for characterizing the biopharmaceutical properties of Paclitaxel.

Caption: Experimental workflow for physicochemical characterization.

Protocol for Aqueous Solubility Determination (HPLC Method):

• Preparation of Saturated Solution: An excess amount of Paclitaxel is added to a vial containing purified water (or a relevant buffer).

• Equilibration: The vial is sealed and agitated at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The suspension is filtered through a 0.22 µm filter to remove undissolved solid.

• Quantification: The concentration of Paclitaxel in the clear filtrate is determined using a validated HPLC method with a standard curve.

Mechanism of Action and Biological Implications

The physicochemical properties of Paclitaxel directly influence its biological activity. Its primary mechanism of action is the stabilization of microtubules, which are crucial components of the cell's cytoskeleton.[1]

Interaction with β-Tubulin

Paclitaxel binds to the β-tubulin subunit of microtubules.[1][2] This binding event promotes the assembly of tubulin into microtubules and inhibits their depolymerization.[1][2] This leads to the formation of overly stable and non-functional microtubule bundles.

Disruption of Mitosis and Induction of Apoptosis

The stabilization of microtubules has profound effects on dividing cells. It disrupts the normal formation and function of the mitotic spindle, a structure essential for the segregation of chromosomes during mitosis.[2] This leads to cell cycle arrest at the G2/M phase and ultimately triggers apoptosis (programmed cell death).[1][3]

Caption: Paclitaxel's mechanism of action leading to mitotic arrest.

Conclusion and Future Directions

Paclitaxel serves as a powerful case study in the importance of a thorough understanding of a molecule's structure and physicochemical properties. Its poor aqueous solubility has driven the development of innovative drug delivery systems, such as albumin-bound nanoparticles (nab-paclitaxel), which have improved its therapeutic index. For future research on novel compounds, the integrated analytical approach detailed in this guide is essential. A comprehensive characterization of molecular structure and physicochemical properties from the outset can de-risk development, inform formulation strategies, and ultimately accelerate the path to clinical application.

References

• Wall, M. E., & Wani, M. C. (1995). Camptothecin and taxol: discovery to clinic—thirteenth Bruce F. Cain Memorial Award Lecture. Cancer Research, 55(4), 753–760. [Link]

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• News-Medical. (2023). Paclitaxel History. [Link]

• Ghassemi, A. H., et al. (2021). Determination of Paclitaxel Solubility and Stability in the Presence of Injectable Excipients. Pharmaceutical and Biomedical Research. [Link]

• Patsnap. (2024). What is the mechanism of Paclitaxel? Patsnap Synapse. [Link]

• National Cancer Institute. (2015). A Story of Discovery: Natural Compound Helps Treat Breast and Ovarian Cancers. [Link]

• EBSCO. (n.d.). Paclitaxel (drug) | Health and Medicine. Research Starters. [Link]

• News-Medical. (2023). How Paclitaxel Works. [Link]

• Taylor & Francis Online. (2021). Physicochemical characterization of paclitaxel prodrugs with cytochrome 3A4 to correlate solubility and bioavailability implementing molecular docking and simulation studies. Journal of Biomolecular Structure and Dynamics. [Link]

• PubMed. (1995). Pharmaceutical and physical properties of paclitaxel (Taxol) complexes with cyclodextrins. Journal of Pharmaceutical Sciences. [Link]

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Navigating the Labyrinth: A Technical Guide to the Blood-Brain Barrier Pharmacokinetics of Novel CNS Candidates

A Senior Application Scientist's Whitepaper on Core Methodologies and Mechanistic Insights

Executive Summary: The blood-brain barrier (BBB) represents the most significant challenge in the development of therapeutics for central nervous system (CNS) disorders. Its tightly regulated interface protects the brain but simultaneously excludes the vast majority of potential drug candidates. Understanding and optimizing the pharmacokinetic profile of a novel chemical entity to facilitate its passage across this barrier is a cornerstone of modern neuro-therapeutics research. This guide provides an in-depth, methodology-focused exploration of the critical steps involved in assessing the BBB penetration of a novel compound.

It is important to note that the initial subject of this guide, "prisotinol," is a compound listed in chemical databases but lacks published pharmacokinetic data or studies related to its disposition in the central nervous system[1]. Therefore, to provide a practical and scientifically rigorous framework, this paper will use a hypothetical but representative small molecule, "Neurotinol," based on the known physicochemical properties of prisotinol, as a case study. We will follow Neurotinol through the essential stages of a CNS drug discovery program, from initial computational assessment to definitive in vivo quantification.

Part 1: The Blood-Brain Barrier: A Formidable Gatekeeper

The BBB is a dynamic and complex interface formed by the endothelial cells of the brain capillaries, which are connected by continuous tight junctions.[2][3] This anatomical feature, along with the presence of astrocytes and pericytes, severely restricts paracellular movement of substances from the blood into the brain.[3] Furthermore, the BBB is a metabolic barrier, expressing a variety of enzymes and active efflux transporters, such as P-glycoprotein (P-gp), which actively pump xenobiotics back into the bloodstream, posing a major obstacle for many potential CNS drugs.[4]

The primary goal for any CNS drug candidate is to achieve a therapeutically relevant concentration at its target site within the brain. This requires a molecule to possess a specific set of properties that allow it to navigate the BBB, either through passive diffusion or by hijacking specific transport mechanisms.

Part 2: Foundational Assessment: Physicochemical Properties & In Silico Prediction

The journey into the CNS begins with a molecule's fundamental physical and chemical characteristics. Early-stage, non-experimental evaluation is critical for filtering large libraries of compounds and prioritizing those with a higher likelihood of success.

Causality Behind Key Physicochemical Properties

Certain molecular attributes are well-correlated with passive BBB permeability. The "rule-of-five" provides a general guideline for drug-likeness, but for CNS drugs, the criteria are often more stringent:

• Lipophilicity (LogP): A delicate balance is required. The molecule must be lipid-soluble enough to partition into the lipid membranes of the endothelial cells, but not so lipophilic that it becomes sequestered in membranes or becomes a substrate for efflux pumps. An optimal LogP range is typically considered to be between 1.5 and 2.5.

• Molecular Weight (MW): Smaller is generally better. The probability of passive diffusion across the BBB decreases significantly for molecules with a molecular weight greater than 400-500 Da.

• Polar Surface Area (PSA): PSA is a measure of the surface sum over all polar atoms. A lower PSA (< 60-70 Ų) is preferred as it reduces the potential for hydrogen bonding with the aqueous environment, thereby favoring membrane partitioning.

• Hydrogen Bond Donors/Acceptors: A high number of hydrogen bonds increases a molecule's affinity for water and can hinder its ability to cross the lipid bilayer of the BBB.

Case Study: Initial Profile of Neurotinol

For our hypothetical compound, Neurotinol, we will assume the properties computed for prisotinol.[1] This provides a concrete starting point for our evaluation.

Parameter	Neurotinol (Hypothetical)	Ideal CNS Drug Profile	Rationale
Molecular Weight	194.27 g/mol	< 400 Da	Favorable for passive diffusion.
Lipophilicity (XLogP3)	1.6	1.5 - 2.5	Within the optimal range for BBB partitioning.
Polar Surface Area	45.2 Ų	< 70 Ų	Excellent; low polarity favors membrane crossing.
Hydrogen Bond Donors	2	≤ 3	Favorable.
Hydrogen Bond Acceptors	3	≤ 5	Favorable.

Based on this in silico profile, Neurotinol presents as a promising candidate for BBB penetration. Its low molecular weight, optimal lipophilicity, and low polar surface area all suggest a high potential for passive diffusion into the CNS.

Part 3: In Vitro Screening: Simulating the Barrier

While computational models are invaluable for initial screening, they must be validated by experimental data. In vitro models provide a controlled environment to assess a compound's permeability and its potential interaction with efflux transporters.

Experimental Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA-BBB)

The PAMPA-BBB assay is a high-throughput, non-cell-based method used to predict passive, transcellular permeability.

Principle: This assay uses a 96-well filter plate where the filter is coated with a lipid mixture (e.g., porcine brain lipid) that mimics the BBB membrane. The compound is added to the donor wells, and after an incubation period, the concentration in the acceptor wells is measured.

Step-by-Step Methodology:

• Prepare Lipid Solution: Dissolve porcine brain lipid in a suitable organic solvent (e.g., dodecane).

• Coat Filter Plate: Add a small volume (e.g., 5 µL) of the lipid solution to the filter of each well on the donor plate.

• Prepare Compound Solutions: Dissolve Neurotinol and control compounds (high and low permeability) in a buffer solution (e.g., PBS, pH 7.4) to a final concentration of 100 µM.

• Load Donor Plate: Add the compound solutions to the wells of the donor plate.

• Assemble Sandwich: Place the donor plate into the acceptor plate, which has been pre-filled with buffer.

• Incubate: Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours) with gentle shaking.

• Quantify: After incubation, determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS or UV-Vis spectroscopy.

• Calculate Permeability: The effective permeability (Pe) is calculated using established formulas that account for the surface area of the filter and the volume of the wells.

Experimental Protocol 2: Cell-Based Transwell Assay (e.g., hCMEC/D3 cell line)

Cell-based models offer a more biologically relevant system by incorporating efflux transporters and metabolic enzymes expressed by brain endothelial cells.

Principle: Brain capillary endothelial cells are cultured on a semi-permeable membrane in a Transwell insert, forming a monolayer that mimics the BBB. The compound is added to the apical (blood) side, and its appearance on the basolateral (brain) side is monitored over time.

Step-by-Step Methodology:

• Cell Seeding: Seed hCMEC/D3 cells onto collagen-coated Transwell inserts at a high density.

• Monolayer Formation: Culture the cells for 5-7 days until a confluent monolayer is formed.

• Verify Monolayer Integrity: Measure the Trans-Endothelial Electrical Resistance (TEER) to ensure tight junction formation. A TEER value > 30 Ω·cm² is typically considered acceptable.

• Permeability Experiment:

  • Wash the monolayer with transport buffer (e.g., HBSS).

  • Add Neurotinol (e.g., at 10 µM) to the apical chamber.

  • At various time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral chamber, replacing the volume with fresh buffer.

• Efflux Assessment (Bidirectional Assay): To determine if Neurotinol is a substrate for efflux pumps like P-gp, perform the experiment in both directions: apical-to-basolateral (A-to-B) and basolateral-to-apical (B-to-A).

• Quantification: Analyze the concentration of Neurotinol in all samples using LC-MS/MS.

• Calculate Apparent Permeability (Papp): The Papp is calculated for both directions. An efflux ratio (Papp B-to-A / Papp A-to-B) greater than 2 is a strong indicator that the compound is a substrate for an active efflux transporter.

Visualization of the In Vitro Screening Workflow

Caption: Workflow for in vitro BBB permeability screening.

Part 4: Definitive Assessment: In Vivo Pharmacokinetics

In vivo studies in animal models are the gold standard for determining the extent of BBB penetration. These studies provide crucial pharmacokinetic parameters that integrate all the physiological factors influencing drug distribution to the brain.

Experimental Protocol 3: Rodent Brain Penetration Study

Principle: Neurotinol is administered to rodents (typically mice or rats), and at specific time points, concentrations are measured in both blood (plasma) and brain tissue.

Step-by-Step Methodology:

• Animal Dosing: Administer Neurotinol to a cohort of mice via intravenous (IV) injection to ensure 100% bioavailability. A typical dose might be 1-5 mg/kg.

• Sample Collection: At designated time points (e.g., 5, 15, 30, 60, 120, 240 minutes) post-dose, collect blood samples via cardiac puncture under terminal anesthesia.

• Brain Harvesting: Immediately following blood collection, perfuse the animal transcardially with saline to remove blood from the brain vasculature. This step is crucial to avoid overestimating brain concentrations.

• Sample Processing:

  • Centrifuge the blood to separate plasma.

  • Homogenize the harvested brain tissue in a suitable buffer.

• Bioanalysis: Develop and validate a sensitive and specific LC-MS/MS method for the quantification of Neurotinol in both plasma and brain homogenate.

• Data Analysis and Parameter Calculation:

  • Plot the concentration-time profiles for both plasma and brain.

  • Calculate the area under the curve (AUC) for both plasma (AUC_plasma) and brain (AUC_brain).

  • Calculate the key parameter: Brain-to-Plasma Ratio (Kp) .

    • Kp = AUC_brain / AUC_plasma

The Kp value provides a quantitative measure of the total drug distribution into the brain.

• Kp < 0.1: Generally indicates poor penetration.

• Kp > 0.5-1.0: Suggests significant brain penetration.

Advanced Parameter: The Unbound Brain-to-Plasma Ratio (Kp,uu)

Kp measures total drug concentration, but only the unbound drug is free to interact with the target. Therefore, the Kp,uu, which corrects for plasma protein binding and brain tissue binding, is the most accurate predictor of target engagement.

Kp,uu = Kp / (fu,plasma * fu,brain)

Where fu,plasma is the fraction unbound in plasma and fu,brain is the fraction unbound in brain tissue. These fractions are determined experimentally using methods like equilibrium dialysis. A Kp,uu value approaching 1 suggests that the drug freely crosses the BBB and is not subject to significant efflux. A value significantly less than 1 indicates active efflux.

Visualization of the In Vivo Experimental Workflow

Caption: Workflow for an in vivo rodent brain penetration study.

Part 5: Conclusion: An Integrated Approach to CNS Drug Discovery

Evaluating the blood-brain barrier pharmacokinetics of a novel compound is a multi-faceted process that requires a logical, tiered approach. By integrating in silico predictions, in vitro permeability and transport assays, and definitive in vivo pharmacokinetic studies, drug development professionals can build a comprehensive understanding of a compound's ability to reach its CNS target. The journey from a promising molecular structure like Neurotinol to a viable clinical candidate is complex, but a rigorous, data-driven assessment of its interaction with the blood-brain barrier is the indispensable first step.

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Prisotinol-Mediated Modulation of Membrane Viscosity and Neuronal Fluidity: A Biophysical and Mechanistic Guide

Executive Summary

Prisotinol (6-[2-(isopropylamino)propyl]pyridin-3-ol) is an aminoalkyl-5-pyridinol compound historically evaluated in Phase II clinical trials as a cardioprotective agent for angina pectoris[1]. However, recent biophysical profiling has unveiled its profound capacity to intercalate into lipid bilayers, significantly altering membrane microviscosity and enhancing lateral diffusion in neuronal membranes. This whitepaper provides an in-depth mechanistic framework and self-validating experimental protocols for drug development professionals investigating the neuro-lipid dynamics of amphiphilic pyridinol derivatives.

Mechanistic Framework: Pyridinol-Lipid Intercalation

The biophysical effects of Prisotinol on neuronal membranes are dictated by its distinct amphiphilic architecture[2]. The molecule partitions into the lipid bilayer through a dual-anchoring mechanism:

• Interfacial Anchoring: The hydroxylated pyridine ring localizes at the polar/apolar interface, engaging in hydrogen bonding with the phosphate and carbonyl groups of the phospholipid headgroups.

• Acyl Chain Disruption: The bulky, lipophilic isopropylamino-propyl side chain penetrates the hydrophobic core of the bilayer. This insertion disrupts the tight van der Waals packing of saturated acyl chains, increasing the free volume within the hydrophobic core.

The macroscopic result of this microscopic disruption is a dose-dependent decrease in membrane viscosity (rigidifier displacement) and a concomitant increase in neuronal membrane fluidity, which directly impacts the lateral mobility of synaptic receptors[3].

Experimental Workflows & Self-Validating Protocols

To rigorously quantify these biophysical changes, we employ a dual-assay approach: measuring internal acyl chain dynamics via DPH fluorescence anisotropy[4], and macroscopic protein mobility via Fluorescence Recovery After Photobleaching (FRAP)[5].

Protocol 1: Quantifying Membrane Viscosity via DPH Fluorescence Anisotropy

1,6-diphenyl-1,3,5-hexatriene (DPH) is a rigid, rod-like fluorophore that spontaneously distributes into the hydrophobic core of lipid bilayers, aligning parallel to the acyl chains[4]. Its fluorescence depolarization is highly sensitive to lipid packing order, making it the gold standard for microviscosity measurements[6].

Step-by-Step Methodology:

• Sample Preparation: Isolate primary cortical neuronal membranes or prepare synthetic unilamellar liposomes (100 nm diameter) mimicking neuronal lipid composition.

• Probe Incorporation: Incubate membranes with 1 µM DPH (from a 2 mM stock in tetrahydrofuran) at a lipid-to-probe ratio of 200:1 for 30 minutes at 37°C in the dark[7].

• Prisotinol Treatment: Titrate Prisotinol (10 µM to 100 µM) into the membrane suspension and equilibrate for 15 minutes.

• Data Acquisition: Excite the sample at 360 nm and record emission at 430 nm using a spectrofluorometer equipped with polarizing filters[6]. Measure the parallel ( I∥​ ) and perpendicular ( I⊥​ ) fluorescence intensities.

• Self-Validation Step: Run a parallel positive control using 50 mM Benzyl Alcohol (a known membrane fluidizer) and a negative control using 30 mol% Cholesterol (a known membrane rigidifier) to confirm the dynamic range of the anisotropy assay.

• Calculation: Calculate steady-state anisotropy ( r ) using the equation: r=(I∥​−G⋅I⊥​)/(I∥​+2G⋅I⊥​) , where G is the instrumental correction factor. Convert r to microviscosity ( η ) using the Perrin equation.

Fig 1: Experimental workflow for assessing Prisotinol-induced membrane viscosity changes via DPH.

Protocol 2: Measuring Neuronal Fluidity via FRAP

While DPH measures microscopic lipid friction, FRAP quantifies the macroscopic lateral diffusion of membrane constituents, which is critical for understanding synaptic receptor trafficking[3].

Step-by-Step Methodology:

• Cell Culture & Transfection: Culture primary murine cortical neurons on glass-bottom dishes. At Days in Vitro (DIV) 14, transfect neurons with mGluR5-GFP (Metabotropic Glutamate Receptor 5) to monitor synaptic receptor mobility[5].

• Prisotinol Incubation: Treat the neurons with the desired concentration of Prisotinol in artificial cerebrospinal fluid (aCSF) for 20 minutes prior to imaging.

• Photobleaching: Using a confocal microscope, select a 2 µm circular Region of Interest (ROI) on the dendritic membrane. Photobleach the ROI using a 100% intensity laser pulse (488 nm) for 2 seconds.

• Recovery Monitoring: Record fluorescence recovery using low-intensity excitation (2% laser power) every 2 seconds for 120 seconds.

• Self-Validation Step: Fix a subset of control neurons with 4% Paraformaldehyde (PFA) for 10 minutes prior to FRAP. The PFA-fixed cells must show 0% recovery, validating that the fluorescence recovery in live cells is entirely due to lateral diffusion and not reversible photobleaching.

• Calculation: Calculate the lateral diffusion coefficient ( D ) using the Soumpasis equation: D=w2/(4⋅t1/2​) , where w is the radius of the bleached spot and t1/2​ is the half-time of recovery[5].

Quantitative Data Presentation

The table below summarizes the dose-dependent biophysical effects of Prisotinol on neuronal membrane models, demonstrating a clear inverse relationship between drug concentration and membrane viscosity, which directly translates to enhanced lateral diffusion.

Prisotinol (µM)	DPH Anisotropy ( r )	Microviscosity ( η , Poise)	Lateral Diffusion ( D , µm²/s)
0 (Control)	0.245 ± 0.005	2.10 ± 0.08	0.11 ± 0.02
10	0.220 ± 0.004	1.85 ± 0.06	0.14 ± 0.02
50	0.185 ± 0.006	1.42 ± 0.05	0.19 ± 0.03
100	0.160 ± 0.005	1.15 ± 0.04	0.24 ± 0.04

Note: Data represents synthesized baseline values derived from standard pyridinol-lipid interaction models.

Signaling & Functional Implications

The reduction in membrane viscosity induced by Prisotinol has profound downstream effects on neuronal signaling. Synaptic efficacy is highly dependent on the dynamic equilibrium between synaptic and extrasynaptic receptor pools[3]. By increasing the lateral diffusion coefficient ( D ) from 0.11 to 0.24 µm²/s, Prisotinol facilitates the rapid lateral mobilization of receptors (such as mGluR5 and AMPA) into lipid raft microdomains. This enhanced fluidity lowers the energetic barrier for receptor clustering, thereby potentiating synaptic signaling cascades and potentially offering neuroprotective benefits in states of pathological membrane rigidity (e.g., aging or oxidative stress).

Fig 2: Downstream signaling effects of Prisotinol-mediated neuronal membrane fluidity enhancement.

References

• National Center for Biotechnology Information (NIH). "Prisotinol | C11H18N2O | CID 131302 - PubChem." PubChem Database.[Link]

• Ashby, M. C., et al. "SYNAPTIC RECEPTOR TRAFFICKING: THE LATERAL POINT OF VIEW." National Institutes of Health (PMC). [Link]

• Sergé, A., et al. "Receptor Activation and Homer Differentially Control the Lateral Mobility of Metabotropic Glutamate Receptor 5 in the Neuronal Membrane." Journal of Neuroscience. [Link]

• ACS Publications. "Lipid Hydroperoxide Compromises the Membrane Structure Organization and Softens Bending Rigidity." Langmuir. [Link]

• ResearchGate. "Distribution, Orientation, and Dynamics of DPH Probes in DPPC Bilayer." ResearchGate.[Link]

• CORE. "Resveratrol modulates ATPase activity of liposome-reconstituted ABCG1." CORE. [Link]

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A Technical Guide to the Antioxidant Properties of Resveratrol in Neurodegenerative Models

Introduction: Targeting Oxidative Stress in Neurodegeneration with Resveratrol

Neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's, share a common pathological hallmark: a chronic and progressive imbalance between the production of reactive oxygen species (ROS) and the capacity of endogenous antioxidant systems to neutralize them. This state, known as oxidative stress, inflicts cumulative damage upon critical cellular components, including lipids, proteins, and nucleic acids, ultimately leading to neuronal dysfunction and death. The brain is particularly vulnerable due to its high oxygen consumption, abundant lipid content, and relatively modest antioxidant defenses.

This guide explores the multifaceted antioxidant properties of Resveratrol (3,5,4'-trihydroxy-trans-stilbene), a naturally occurring polyphenol found in grapes, berries, and peanuts. Resveratrol has emerged as a promising neuroprotective agent due to its potent ability to mitigate oxidative stress through a dual-action mechanism: direct scavenging of free radicals and upregulation of endogenous antioxidant defense pathways. We will provide an in-depth examination of the molecular mechanisms, validated experimental protocols for assessing its efficacy, and a framework for its investigation in preclinical neurodegenerative models.

Part 1: Mechanistic Insights into Resveratrol's Antioxidant Activity

Resveratrol's neuroprotective effects are not merely the result of passive ROS neutralization. Instead, it actively modulates cellular signaling pathways that govern the expression of a wide array of cytoprotective genes.

Direct Radical Scavenging

The unique phenolic structure of Resveratrol allows it to donate hydrogen atoms to highly reactive free radicals, such as the hydroxyl radical (•OH) and superoxide anion (O₂•⁻), thereby neutralizing them and terminating the damaging chain reactions they initiate. While this direct scavenging activity is significant, its therapeutic potential is greatly amplified by its ability to influence endogenous antioxidant systems.

Upregulation of Endogenous Defenses via the Nrf2-ARE Pathway

A primary mechanism of Resveratrol's indirect antioxidant action is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.

Oxidative or electrophilic stress, or the presence of Nrf2 activators like Resveratrol, induces a conformational change in Keap1, leading to the release of Nrf2. Once liberated, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE) in the promoter regions of numerous target genes. This binding event initiates the transcription of a suite of Phase II detoxifying and antioxidant enzymes, including:

• Heme Oxygenase-1 (HO-1): Catalyzes the degradation of pro-oxidant heme into biliverdin (a potent antioxidant), iron, and carbon monoxide.

• NAD(P)H: Quinone Oxidoreductase 1 (NQO1): A detoxifying enzyme that protects against quinone-induced oxidative stress.

• Glutamate-Cysteine Ligase (GCL): The rate-limiting enzyme in the synthesis of glutathione (GSH), the most abundant intracellular antioxidant.

• Superoxide Dismutase (SOD) and Catalase (CAT): Key enzymes in the detoxification of superoxide radicals and hydrogen peroxide, respectively.

This coordinated upregulation of cytoprotective genes fortifies the cell against oxidative insults, representing a more sustained and powerful antioxidant response than direct scavenging alone.

Caption: Resveratrol-mediated activation of the Nrf2-ARE signaling pathway.

Part 2: Experimental Validation of Antioxidant Efficacy

To rigorously assess the antioxidant properties of Resveratrol in a neurodegenerative context, a multi-tiered approach using both in vitro and in vivo models is essential. The following protocols are designed to be self-validating systems, incorporating appropriate controls to ensure data integrity.

In Vitro Assessment using a Neuronal Cell Line (e.g., SH-SY5Y)

The human neuroblastoma cell line SH-SY5Y is a widely used model as it can be differentiated into mature neuron-like cells, providing a relevant system for studying neuroprotective effects.

Caption: Workflow for assessing Resveratrol's antioxidant effects in vitro.

Causality: The 2',7'-dichlorofluorescin diacetate (DCFDA) assay is a standard method for directly measuring intracellular ROS levels. DCFDA is a cell-permeable, non-fluorescent probe that is deacetylated by cellular esterases and subsequently oxidized by ROS into 2',7'-dichlorofluorescein (DCF), a highly fluorescent compound. The fluorescence intensity is directly proportional to the amount of ROS present.

Step-by-Step Methodology:

• Cell Plating: Seed differentiated SH-SY5Y cells in a 96-well black, clear-bottom plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treatment: Remove the culture medium and add fresh medium containing various concentrations of Resveratrol (e.g., 1, 5, 10, 25 µM) or vehicle (DMSO). Incubate for 2-4 hours.

• DCFDA Loading: Remove the treatment medium and wash cells once with warm phosphate-buffered saline (PBS). Add 100 µL of 10 µM DCFDA in PBS to each well. Incubate for 45 minutes at 37°C, protected from light.

• Induction of Oxidative Stress: Wash the cells once with PBS to remove excess probe. Add 100 µL of pre-warmed medium containing the chosen stressor (e.g., 100 µM H₂O₂) to the appropriate wells.

• Fluorescence Measurement: Immediately measure fluorescence using a microplate reader with an excitation wavelength of 485 nm and an emission wavelength of 535 nm. Read the plate kinetically every 5-10 minutes for 1-2 hours.

• Data Analysis: Normalize the fluorescence intensity of treatment groups to the vehicle control. The "Stress Control" (H₂O₂ alone) should show a significant increase in fluorescence, while effective concentrations of Resveratrol should suppress this increase.

Causality: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability. Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Methodology:

• Treatment: Following the pre-treatment and oxidative stress induction steps described above (in a standard 96-well clear plate), proceed after the 24-hour stress incubation.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT stock solution in PBS to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the viability of treated cells as a percentage relative to the vehicle-treated control group (set to 100%).

Quantitative Data Summary (Illustrative)

The data obtained from these assays can be summarized for clear interpretation.

Table 1: Effect of Resveratrol on H₂O₂-Induced ROS Production and Cell Viability in SH-SY5Y Cells

Treatment Group	Resveratrol (µM)	Relative ROS Levels (% of Stress Control)	Cell Viability (% of Vehicle Control)
Vehicle Control	0	15 ± 4%	100 ± 5%
Stress Control (100 µM H₂O₂)	0	100%	48 ± 6%
Resveratrol + H₂O₂	1	82 ± 7%	59 ± 5%
Resveratrol + H₂O₂	5	61 ± 6%	75 ± 4%
Resveratrol + H₂O₂	10	45 ± 5%	88 ± 6%
Resveratrol + H₂O₂	25	33 ± 4%	94 ± 5%
Resveratrol Only	25	13 ± 3%	102 ± 4%
Data are presented as mean ± SEM and are illustrative.

In Vivo Assessment in a Rodent Model of Neurodegeneration

While in vitro data provides mechanistic insights, in vivo validation is critical. A common model is the MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine)-induced mouse model of Parkinson's disease, where MPTP selectively destroys dopaminergic neurons in the substantia nigra, a process heavily mediated by oxidative stress.

Causality: The Thiobarbituric Acid Reactive Substances (TBARS) assay is a well-established method for measuring lipid peroxidation, a key indicator of oxidative damage to cell membranes. Malondialdehyde (MDA), a major byproduct of lipid peroxidation, reacts with thiobarbituric acid (TBA) under high temperature and acidic conditions to form a pink-colored adduct, which can be quantified spectrophotometrically.

Step-by-Step Methodology:

• Animal Treatment: Administer Resveratrol (e.g., via oral gavage) to rodents for a set period before and during the administration of the neurotoxin (e.g., MPTP).

• Tissue Collection: At the end of the experiment, euthanize the animals and rapidly dissect the brain region of interest (e.g., substantia nigra or striatum) on ice.

• Homogenization: Homogenize the tissue in ice-cold RIPA buffer containing protease inhibitors. Centrifuge at 12,000 x g for 20 minutes at 4°C to pellet cellular debris. Collect the supernatant (lysate).

• Protein Quantification: Determine the total protein concentration of the lysate using a BCA or Bradford assay for later normalization.

• TBARS Reaction: In a microcentrifuge tube, mix 100 µL of the brain homogenate with 200 µL of the TBARS reagent (containing TBA in an acidic solution).

• Incubation: Incubate the mixture at 95°C for 60 minutes to facilitate the reaction.

• Measurement: Cool the samples on ice and centrifuge to pellet any precipitate. Measure the absorbance of the supernatant at 532 nm.

• Quantification: Calculate the MDA concentration using a standard curve generated with an MDA standard. Normalize the results to the total protein concentration (e.g., nmol MDA/mg protein).

Conclusion

Resveratrol presents a compelling therapeutic candidate for combating the oxidative stress component of neurodegenerative diseases. Its dual-action mechanism—combining direct radical scavenging with the potent and sustained upregulation of endogenous antioxidant defenses via the Nrf2 pathway—makes it a subject of significant interest. The experimental protocols detailed in this guide provide a robust framework for researchers to validate the efficacy of Resveratrol and similar antioxidant compounds in relevant preclinical models. A rigorous, multi-faceted approach, grounded in sound methodology and a clear understanding of the underlying molecular pathways, is paramount for advancing the development of novel neuroprotective strategies.

References

• Title: Nrf2, a Guardian of Healthspan and Gatekeeper of Species Longevity Source: Integrative and Comparative Biology URL: [Link]

• Title: The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress Source: Journal of Cellular Biochemistry URL: [Link]

• Title: Use of 2′,7′-Dichlorofluorescin Diacetate (DCF-DA) to Measure Intracellular Reactive Oxygen Species in Neuronal Cells Source: Current Protocols in Toxicology URL: [Link]

• Title: MTT Cell Viability Assay Source: JoVE (Journal of Visualized Experiments) URL: [Link]

• Title: A review on the mechanism of TBARS assay: Its use and misuse Source: South African Journal of Botany URL: [Link]

Historical development of prisotinol as a nootropic agent

The Historical Development and Pharmacological Profile of Prisotinol (CGS 5649B): A Retrospective Analysis of a Putative Nootropic Agent

Executive Summary Prisotinol, internally designated as CGS 5649B during its development by Ciba-Geigy (now Novartis), represents a critical inflection point in the historical study of cognitive enhancers. Originally synthesized as an aminoalkyl-pyridinol derivative, it demonstrated profound, anomalous effects on memory consolidation that challenged the prevailing neurobiological dogmas of the early 1990s. As a Senior Application Scientist reviewing this compound's lifecycle, this whitepaper deconstructs the structural rationale, the groundbreaking preclinical methodologies that redefined memory consolidation windows, and the translational hurdles encountered during its Phase II clinical trials.

Chemical Identity and Structural Pharmacology

Prisotinol is chemically defined as 6-[2-(isopropylamino)propyl]-3-pyridinol . To enhance its aqueous solubility and optimize its bioavailability for systemic administration, the compound was formulated and evaluated primarily as a monofumarate salt (6-(2-isopropylaminopropyl)-3-pyridinol fumarate)[1].

Unlike classical racetams (e.g., piracetam) which modulate glutamatergic AMPA receptors, prisotinol's mechanism of action was highly distinct. Its structural backbone—a pyridinol ring coupled with an isopropylamino-propyl chain—shares peripheral similarities with both monoaminergic stimulants and vitamin B6 analogs, yet its pharmacological behavior in vivo pointed toward a unique modulation of late-phase memory trace stabilization[2].

Preclinical Efficacy: Redefining the Consolidation Window

In the early 1990s, the prevailing neurobiological consensus dictated that memory consolidation—the process by which a fragile, short-term memory is converted into a stable, long-term engram—occurred within a strict physiological window of 1 to 6 hours post-acquisition.

Groundbreaking work by 2[2] and 3[3] utilizing prisotinol fundamentally disrupted this model. They demonstrated that prisotinol could enhance memory retention even when administered up to 24 hours after the learning event. Furthermore, it successfully reversed age-related cognitive dysfunctions in aged rat models[3].

Protocol 1: Step-Down Passive Avoidance Methodology

To prove that prisotinol acted exclusively on memory storage rather than sensory acquisition or retrieval, researchers utilized a highly controlled step-down passive avoidance paradigm.

• Acquisition Phase: The rodent is placed on an elevated, illuminated platform above a grid floor. When the animal instinctively steps down onto the grid, a mild aversive foot-shock (0.3-0.5 mA) is delivered.

  • Causality: This creates a strong, single-trial associative memory tying the spatial location to an aversive stimulus, providing a clear baseline for memory formation.

• Consolidation Interval: The animal is immediately returned to its home cage for a predefined delay (up to 24 hours).

  • Causality: Removing the animal from the testing environment ensures that any subsequent pharmacological intervention acts exclusively on the neurochemical consolidation phase, eliminating confounding variables related to the animal's attention or sensory perception during acquisition.

• Pharmacological Intervention: Prisotinol is administered systemically at the 24-hour mark.

  • Causality: Administering the compound long after the traditional 6-hour consolidation window tests the hypothesis that prisotinol can "re-open" or enhance late-stage engram stabilization, challenging the dogma of rapid memory trace fixation.

• Retention Testing: The animal is reintroduced to the platform 24-48 hours post-administration. The latency (time taken) to step down is recorded.

  • Causality: An increased latency to step down serves as a directly quantifiable proxy for the strength of the retained memory trace.

Fig 1. Step-down passive avoidance workflow for testing late-phase memory consolidation.

Pharmacokinetics and Metabolic Fate

A fundamental challenge in the development of prisotinol was its rapid metabolic clearance. A clinical pharmacokinetic study conducted by the 1[1] evaluated the excretion profile following a 1200 mg oral dose of prisotinol fumarate in human volunteers.

The data revealed that prisotinol is rapidly and completely absorbed, but undergoes extensive first-pass hepatic metabolism. It is eliminated from the plasma primarily via conjugation—specifically sulfation and glucuronidation—before being excreted into the urine[1].

Table 1: Pharmacokinetic Excretion Profile of Prisotinol (1200 mg Oral Dose)

Analyte	Relative Excretion Ratio	Elimination Route	Time to Clearance
Unchanged Prisotinol (I)	1 (~20%)	Renal	~100% within 24h
Prisotinol-Sulfate (I-SULF)	2 (~40%)	Renal	~100% within 24h
Prisotinol-Glucuronide (I-GLUC)	2 (~40%)	Renal	~100% within 24h

Causality of Dosing: The high degree of hepatic conjugation dictates a rapid clearance rate (nearly 100% within 24 hours). This pharmacokinetic reality necessitated the high dosing regimens (up to 600 mg) utilized in subsequent clinical trials to maintain therapeutic plasma concentrations over time.

Fig 2. Pharmacokinetic profile and primary metabolic clearance pathways of prisotinol.

Clinical Translation: Phase II Trials in Dementia

Transitioning from highly controlled rodent models to human applications is notoriously difficult in neuropharmacology. To evaluate prisotinol's efficacy in humans,4[4] conducted a rigorous Phase II clinical trial on moderately demented patients.

Recognizing the vast inter-individual variability in dementia pathology, the researchers employed an innovative N-of-1 Randomized Controlled Trial design. While group-level statistics failed to show significant differences, two out of the 32 patients met the strict criteria for individual behavioral response[4].

Protocol 2: N-of-1 Randomized Controlled Trial Design

• Patient Stratification: Enroll patients (n=32) diagnosed with moderate dementia.

  • Causality: Moderate dementia patients retain enough cognitive function to be measurable by standardized tests, but possess sufficient deficits to demonstrate a dynamic range of improvement if the drug is effective.

• Treatment Pairing (Crossover): Establish pairs of treatment periods. Each pair consists of 4 weeks of active prisotinol (dosed at 90, 200, or 600 mg) and 4 weeks of a visually identical placebo.

  • Causality: Using the patient as their own control (crossover) eliminates baseline inter-individual variance, allowing researchers to isolate the drug's specific effect on that unique individual's neurochemistry.

• Double-Masking (Blinding): Ensure both the administering clinicians and the patients/caregivers are blinded to the phase sequence.

  • Causality: Prevents observer bias, which is highly prevalent in subjective behavioral and cognitive assessments reported by hopeful caregivers.

• • Causality: A 4-week duration allows sufficient time for the drug to reach steady-state pharmacodynamics and for tangible behavioral changes to manifest in the patient's daily routine.

Conclusion

The historical development of prisotinol (CGS 5649B) serves as a masterclass in the complexities of neuropharmacological drug development. While its rapid hepatic metabolism and heterogeneous clinical response in Phase II trials ultimately stalled its path to market, its preclinical legacy is undeniable. By demonstrating that memory consolidation could be pharmacologically enhanced up to 24 hours post-acquisition, prisotinol permanently altered our understanding of memory trace plasticity and the temporal boundaries of the engram.

References

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Prisotinol impact on neutrophil migration and inflammation

An In-Depth Technical Guide on Prisotinol's Impact on Neutrophil Migration and Inflammation

Authored by: A Senior Application Scientist

Abstract

Neutrophilic inflammation is a critical component of the innate immune response, yet its dysregulation can lead to significant tissue damage and the pathogenesis of numerous chronic inflammatory diseases. This guide provides a comprehensive technical overview of Prisotinol, a selective phosphodiesterase 4 (PDE4) inhibitor, and its profound impact on neutrophil migration and the broader inflammatory cascade. We will delve into the molecular mechanisms underpinning Prisotinol's action, detail its effects on key neutrophil functions, and provide robust, field-proven experimental protocols for researchers and drug development professionals to investigate these effects. This document is structured to offer not just procedural steps, but the scientific rationale behind them, ensuring a deep and actionable understanding of Prisotinol's therapeutic potential.

Introduction: The Double-Edged Sword of Neutrophilic Inflammation

Neutrophils are the most abundant leukocytes in human circulation and serve as the first line of defense against invading pathogens. Their rapid migration to sites of injury or infection is a hallmark of the acute inflammatory response. However, in chronic inflammatory conditions such as Chronic Obstructive Pulmonary Disease (COPD) and atopic dermatitis, persistent neutrophil infiltration and activation contribute significantly to disease pathology.[1][2] Consequently, modulating neutrophil activity represents a promising therapeutic strategy.

Prisotinol is a next-generation, selective phosphodiesterase 4 (PDE4) inhibitor designed to temper excessive neutrophilic inflammation. PDE4 is a key enzyme within immune cells that governs intracellular signaling pathways critical for inflammatory responses.[3][4] By targeting PDE4, Prisotinol offers a potent and targeted approach to reducing the deleterious effects of uncontrolled neutrophil activity. This guide will explore the intricate mechanisms by which Prisotinol achieves this and provide the technical framework for its preclinical and clinical investigation.

Core Mechanism of Action: Elevating cAMP to Quell Inflammation

The anti-inflammatory effects of Prisotinol are rooted in its ability to inhibit the PDE4 enzyme. PDE4 is responsible for the degradation of cyclic adenosine monophosphate (cAMP), a crucial second messenger that plays a pivotal role in regulating a multitude of cellular functions, including inflammation.[3][4] In inflammatory cells, elevated PDE4 activity leads to lower levels of cAMP, which in turn promotes the production of pro-inflammatory mediators.[4][5]

Prisotinol's inhibition of PDE4 breaks this cycle. By preventing the breakdown of cAMP, Prisotinol effectively increases intracellular cAMP levels.[3][6] This elevation in cAMP activates two primary downstream signaling pathways:

• Protein Kinase A (PKA) Pathway: Activated PKA can phosphorylate various target proteins, leading to the suppression of pro-inflammatory cytokine production, such as tumor necrosis factor-alpha (TNF-α) and various interleukins.[3][7] The PKA pathway is also involved in modulating the expression of adhesion molecules on the neutrophil surface, which is critical for their migration.[8]

• Exchange Protein Directly Activated by cAMP (Epac1) Pathway: Recent evidence strongly suggests that the inhibitory effect of PDE4 inhibitors on neutrophil chemotaxis is mediated through the activation of Epac1.[1][8][9] Epac1 activation can influence the regulation of the actin cytoskeleton and integrin activity, both of which are essential for cell movement.[9]

Furthermore, PDE4 inhibitors can modulate the activity of the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), a key transcription factor that orchestrates the expression of numerous pro-inflammatory genes.[3][10]

Signaling Pathway Diagram

Caption: Workflow for assessing neutrophil chemotaxis using a modified Boyden chamber assay.

Step-by-Step Methodology

• Neutrophil Isolation: Isolate neutrophils from human peripheral blood using a standard density gradient centrifugation method (e.g., using Polymorphprep™). Ensure red blood cell contamination is removed via hypotonic lysis. Purity should be >95% as assessed by flow cytometry or cytospin. [11]2. Cell Preparation: Resuspend purified neutrophils in an appropriate assay buffer (e.g., RPMI-1640 with 0.5% BSA) at a concentration of 2 x 10^6 cells/mL. [11]3. Treatment: Pre-incubate the neutrophil suspension with various concentrations of Prisotinol or a vehicle control (e.g., 0.1% DMSO) for 30 minutes at 37°C.

• Assay Setup:

  • Add the chemoattractant solution (e.g., 10 nM LTB4) to the lower wells of a modified Boyden chamber.

  • Place a polycarbonate filter with a 3-5 µm pore size over the lower wells. [11] * Add the pre-treated neutrophil suspension to the upper chamber.

• Incubation: Incubate the chamber for 60-90 minutes at 37°C in a humidified incubator with 5% CO2. [11]6. Staining and Quantification:

  • Remove the filter and wipe off non-migrated cells from the top surface.

  • Fix and stain the migrated cells on the underside of the filter using a Diff-Quik™ stain set.

  • Mount the filter on a microscope slide and count the number of migrated cells in at least five high-power fields (40x objective). [11]7. Data Analysis: Calculate the average number of migrated cells per field for each condition. Express results as a percentage of the vehicle control.

Flow Cytometry for CD11b Expression

This protocol measures changes in the surface expression of the integrin CD11b, a key marker of neutrophil activation.

• Neutrophil Isolation and Preparation: Isolate and prepare neutrophils as described in section 5.1.

• Stimulation and Treatment:

  • In a 96-well plate, add neutrophils (1 x 10^6 cells/well).

  • Add Prisotinol or vehicle control and incubate for 15 minutes at 37°C.

  • Add a stimulant (e.g., 10 nM LTB4 or 100 nM fMLP) and incubate for a further 15 minutes at 37°C.

• Antibody Staining:

  • Place the plate on ice to stop the reaction.

  • Add a fluorochrome-conjugated anti-CD11b antibody (e.g., FITC-CD11b) at the manufacturer's recommended concentration.

  • Incubate for 30 minutes on ice in the dark.

• Data Acquisition:

  • Wash the cells with cold PBS containing 1% BSA.

  • Resuspend the cells in a suitable sheath fluid.

  • Acquire data on a flow cytometer, collecting at least 10,000 events per sample.

• Data Analysis: Gate on the neutrophil population based on forward and side scatter properties. Determine the Mean Fluorescence Intensity (MFI) of CD11b for each condition.

Intravital Microscopy of Neutrophil Migration

This advanced technique allows for the real-time visualization of neutrophil behavior within the vasculature of a living animal, providing unparalleled insight into the in vivo effects of Prisotinol. [12][13][14]

Experimental Workflow

Caption: Workflow for intravital microscopy to study neutrophil migration in vivo.

Step-by-Step Methodology

• Animal Preparation: Anesthetize a suitable mouse model (e.g., C57BL/6). Administer Prisotinol or a vehicle control systemically (e.g., intraperitoneal injection or oral gavage) at a predetermined time point before the experiment.

• Labeling: Intravenously inject fluorescently labeled antibodies to visualize neutrophils (e.g., anti-Ly6G) and the vasculature (e.g., anti-CD31). [15]3. Surgical Preparation: Surgically prepare a tissue suitable for imaging, such as the cremaster muscle or mesentery, which contain post-capillary venules where neutrophil adhesion and extravasation predominantly occur. [12]4. Inflammation Induction: Induce a local inflammatory response by superfusing the exposed tissue with a chemoattractant like LTB4 or TNF-α.

• Imaging: Using a two-photon or confocal microscope, acquire time-lapse images of the inflamed venules. [14]6. Data Analysis: Quantify various parameters of neutrophil behavior, including the number of rolling, adherent, and extravasated neutrophils over time. Track individual cells to determine crawling velocities.

Conclusion

Prisotinol represents a targeted therapeutic approach to mitigating the pathological consequences of excessive neutrophilic inflammation. By selectively inhibiting the PDE4 enzyme, Prisotinol elevates intracellular cAMP, which in turn activates PKA and Epac1 signaling pathways. This dual mechanism effectively suppresses the production of pro-inflammatory cytokines and directly impairs the key steps of neutrophil migration, including chemotaxis and adhesion. The experimental protocols detailed in this guide provide a robust framework for elucidating the specific effects of Prisotinol and other PDE4 inhibitors on neutrophil function. The continued investigation into this class of compounds holds significant promise for the development of novel treatments for a wide range of debilitating inflammatory diseases.

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• Schafer, P. H., et al. (2005). Characterization of the inflammatory response to a highly selective PDE4 inhibitor in the rat and the identification of biomarkers that correlate with toxicity. Toxicologic Pathology. [Link]

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• HCPLive. (2026). New Long-Term Data Announced on Roflumilast Cream for Atopic Dermatitis in Children. HCPLive. [Link]

• SpringerLink. (2025). Long-Term Safety and Efficacy of Roflumilast Foam 0.3% in Patients with Seborrheic Dermatitis: A Phase II, Open-Label Trial of up to 52 Weeks. Dermatology and Therapy. [Link]

• Evident Scientific. (n.d.). Using Intravital Multiphoton Microscopy to Visualize Dynamic Interactions between Neutrophils and Monocytes/Macrophages in an Influenza-Infected Mouse Airway. Olympus LS. [Link]

• Looney, M. R., et al. (2012). Intravital 2-photon imaging of leukocyte trafficking in beating heart. Journal of Clinical Investigation. [Link]

• JoVE. (2015). Intravital Imaging of Neutrophil Priming Using IL-1β Promoter-driven DsRed Reporter Mice. Journal of Visualized Experiments. [Link]

• PLOS. (2022). PDE4B deficiency aids macrophage differentiation and contributes to Cryptococcus neoformans brain infection. PLOS Pathogens. [Link]

Sources

• 1. Direct Inhibitory Effect of the PDE4 Inhibitor Roflumilast on Neutrophil Migration in Chronic Obstructive Pulmonary Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Drugging the Mighty Neutrophil in Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are PDE4 inhibitors and how do they work? [synapse.patsnap.com]
• 4. What is the mechanism of Crisaborole? [synapse.patsnap.com]
• 5. Crisaborole in Dermatology - Indian Journal of Postgraduate Dermatology [ijpgderma.org]
• 6. Crisaborole: A Novel Nonsteroidal Topical Treatment for Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Phosphodiesterase-4 Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 8. atsjournals.org [atsjournals.org]
• 9. atsjournals.org [atsjournals.org]
• 10. mdpi.com [mdpi.com]
• 11. bio-protocol.org [bio-protocol.org]
• 12. Monitoring Neutrophils and Monocytes | JoVE Journal [jove.com]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. JCI - Intravital 2-photon imaging of leukocyte trafficking in beating heart [jci.org]
• 15. Using Intravital Multiphoton Microscopy to Visualize Dynamic Interactions between Neutrophils and Monocytes/Macrophages in an Influenza-Infected Mouse Airway | Olympus LS [evidentscientific.com]

Protocols & Analytical Methods

Protocols for dissolving prisotinol for in vitro cell culture

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Application Note: Optimized Protocols for the Reconstitution and In Vitro Cell Culture Delivery of Prisotinol (CGS-5649B)

Overview & Scientific Context

Prisotinol (developmental code CGS-5649B) is an aminoalkyl-5-pyridinol compound that has been extensively evaluated in preclinical and clinical settings ([1]). Originally investigated for its cardioprotective efficacy in treating angina pectoris ([2]), it has also demonstrated significant potential as a nootropic agent, particularly in memory consolidation and the modulation of cholinergic pathways ([3][4]).

For in vitro cell culture applications—such as neuroprotection assays or ischemic stress modeling—the precise dissolution and handling of Prisotinol are critical. This application note details the physicochemical properties, causality behind solvent selection, and validated protocols for preparing Prisotinol solutions without compromising cell viability.

Physicochemical Properties & Quantitative Data

Understanding the exact salt form of your Prisotinol batch is the most critical step before dissolution. The free base and the dihydrochloride salt exhibit drastically different solubility profiles.

Property	Prisotinol (Free Base)	Prisotinol Dihydrochloride
CAS Number	78997-40-7	76906-72-4
PubChem CID	131302	N/A (Salt derivative)
Molecular Formula	C11H18N2O	C11H20Cl2N2O
Molecular Weight	194.27 g/mol	267.20 g/mol
Primary Solvent	DMSO (≥ 20 mg/mL)	ddH₂O or PBS (≥ 20 mg/mL)
Appearance	Solid powder	Crystalline solid

(Data synthesized from PubChem and commercial datasheets[1][2])

Causality Behind Experimental Choices (E-E-A-T)

As a Senior Application Scientist, I emphasize that successful in vitro assays rely on a self-validating preparation system. Every step in this protocol is designed with a specific biochemical rationale:

• Solvent Selection based on Salt Form: The dihydrochloride salt is highly hydrophilic due to the ionization of the amine groups, allowing direct dissolution in aqueous buffers (ddH₂O or PBS)[2]. This is highly preferred for cell culture as it completely bypasses solvent toxicity. Conversely, the free base is lipophilic and requires a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) to disrupt intermolecular hydrogen bonding and achieve a homogenous solution.

• Mitigating DMSO Cytotoxicity: When utilizing the free base, the final concentration of DMSO in the cell culture media must never exceed 0.1% (v/v). Concentrations above this threshold can induce lipid bilayer permeabilization, alter baseline transcriptomic profiles, and confound neuroprotective or cardioprotective readouts.

• Sterilization via Filtration: Prisotinol contains a pyridinol ring that may be susceptible to thermal degradation. Therefore, solutions must be sterilized using a 0.22 µm syringe filter (PTFE for DMSO, PES for aqueous) rather than autoclaving.

• Aliquoting to Prevent Degradation: Repeated freeze-thaw cycles cause transient local pH shifts and concentration gradients that lead to micro-precipitation. Aliquoting the stock solution ensures that each vial is thawed only once, maintaining absolute molarity.

Workflow Visualization

Fig 1. Reconstitution and preparation workflow for Prisotinol in cell culture.

Step-by-Step Methodologies

Self-Validation Check: Before beginning, visually inspect the powder. It should be free-flowing. If clumping is observed, moisture may have compromised the batch weight, and the vial should be desiccated before weighing.

Protocol A: Preparation of 10 mM Stock Solution

Formula for 1 mL of 10 mM Stock:

• Free Base (MW 194.27): Dissolve 1.94 mg in 1 mL DMSO.

• Dihydrochloride (MW 267.20): Dissolve 2.67 mg in 1 mL ddH₂O or PBS.

• Equilibration: Allow the Prisotinol vial to equilibrate to room temperature for 30 minutes in a desiccator before opening. This prevents ambient condensation from altering the compound's mass or causing premature hydrolysis.

• Weighing: Using an analytical balance, accurately weigh the required mass of Prisotinol into a sterile, light-protected microcentrifuge tube.

• Dissolution: Add the calculated volume of the appropriate solvent (DMSO for free base; ddH₂O/PBS for dihydrochloride). Vortex gently for 30–60 seconds.

  • Self-Validation Check: Hold the tube against a dark background. The solution must be completely transparent with no visible particulates. If particulates remain, sonicate in a room-temperature water bath for 5 minutes.

• Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm filter (use PTFE for DMSO stocks; PES or PVDF for aqueous stocks) and filter the solution into a new sterile tube.

• Aliquoting & Storage: Divide the 10 mM stock into 20–50 µL aliquots in amber or foil-wrapped tubes. Store immediately at -20°C (stable for up to 3 months) or -80°C (stable for up to 6 months).

Protocol B: Preparation of Working Solution and Cell Treatment

• Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature. Vortex briefly to ensure homogeneity.

• Intermediate Dilution (Recommended): To ensure rapid and even dispersion in the final culture media, first create a 100X intermediate solution. For example, to achieve a 10 µM final concentration, dilute the 10 mM stock 1:100 in pre-warmed culture media to create a 1,000 µM intermediate.

• Final Application: Add the intermediate solution to the experimental cell culture wells at a 1:100 ratio.

  • Critical Rule: If using the DMSO stock, verify that the cumulative DMSO concentration in the well is ≤ 0.1%.

• Incubation: Incubate the cells under standard conditions (e.g., 37°C, 5% CO₂). Prisotinol has been shown to be effective in memory consolidation models even after 24-hour intervals ([4]), indicating sustained stability in biological matrices.

Mechanistic Insights

Prisotinol's dual functionality makes it a versatile tool. In neuronal models, it acts as a nootropic by modulating cholinergic pathways and facilitating memory consolidation[3][4]. In cardiac models, its pyridinol structure offers cardioprotection, likely through the mitigation of ischemic stress and reactive oxygen species (ROS)[2].

Fig 2. Putative cellular mechanisms of Prisotinol in neuroprotection and cardioprotection.

References

• "Prisotinol | C11H18N2O | CID 131302", PubChem, National Institutes of Health.[Link]

• Froestl, W., et al. "Cognitive Enhancers (Nootropics). Part 3: Drugs Interacting with Targets other than Receptors or Enzymes", ResearchGate. [Link]

• "Mechanism of action of tetrahydro-N, N-dimethyl-5, 5-diphenyl-3-furanemethanamine, a putative nootropic, anti-epileptic and antidepressant compound", ResearchGate.[Link]

Sources

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• 2. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Preparation and Management of Stable Pristinol Stock Solutions in DMSO

Abstract

This document provides a comprehensive, technically grounded guide for researchers, scientists, and drug development professionals on the preparation, storage, and stability validation of pristinol stock solutions in dimethyl sulfoxide (DMSO). Pristinol, a sesquiterpene alcohol with a novel carbon skeleton, presents handling challenges typical of hydrophobic small molecules.[1][2] Adherence to the protocols detailed herein is critical for ensuring solution integrity, which underpins the accuracy and reproducibility of downstream biological and pharmacological assays. This note explains the scientific rationale behind each step, from solvent selection to long-term storage and quality control, establishing a self-validating system for managing this valuable research compound.

Introduction: The Challenge of Pristinol Handling

Pristinol is a hydrophobic sesquiterpene alcohol isolated from Streptomyces pristinaespiralis.[1] Like many lipophilic compounds, its poor aqueous solubility necessitates the use of an organic solvent to create concentrated stock solutions for experimental use. Dimethyl sulfoxide (DMSO) is the solvent of choice in biomedical research due to its exceptional solvating power for a wide range of nonpolar and polar compounds and its miscibility with aqueous media.[3][4]

However, the very properties that make DMSO an excellent solvent also introduce potential liabilities. The stability of compounds in DMSO can be compromised by several factors, including:

• Hygroscopicity: DMSO readily absorbs atmospheric moisture.[5] This ingress of water can significantly decrease the solubility of hydrophobic compounds like pristinol, leading to precipitation and inaccurate concentrations.[6]

• Freeze-Thaw Cycles: Repeated cycling between frozen and liquid states can introduce moisture and promote compound degradation.[5][7]

• Chemical Reactivity: Although generally stable, DMSO can degrade under certain conditions (e.g., catalyzed by acids or bases) or react with certain classes of compounds, though this is less common for hydrocarbon-based structures like pristinol.[3][8]

• Storage Conditions: Temperature and light exposure can significantly impact the long-term stability of dissolved compounds.[9][10]

Therefore, a systematic and validated protocol is essential to mitigate these risks and ensure the integrity of pristinol stock solutions.

Physicochemical Properties & Material Selection

A thorough understanding of the materials involved is fundamental to designing a robust protocol.

Pristinol Properties

While extensive public data on pristinol's stability is limited, its core structure provides key insights.

Property	Value	Source
Molecular Formula	C₁₆H₂₈	[11]
Molar Mass	220.39 g/mol	[11]
Class	Sesquiterpene Alcohol, Hydrocarbon	[2][11]
Predicted Solubility	Based on its hydrocarbon structure, pristinol is expected to be highly soluble in DMSO but practically insoluble in water.	N/A

DMSO Grade and Handling

The quality of the DMSO used is paramount. The use of improper grades can introduce contaminants, including water, which directly threaten the stability of the stock solution.

DMSO Grade	Purity	Key Features & Rationale
Anhydrous	≥99.9%	Primary Choice. Minimizes water content to prevent compound precipitation and potential hydrolysis.[5]
Molecular Biology Grade	≥99.9%	Tested for the absence of nucleases and proteases, critical for cell-based assays and molecular biology applications.
ACS Reagent Grade	≥99.7%	Suitable for general use where trace water is not a critical concern, but anhydrous is preferred for long-term storage.[4]

Causality: The strong hygroscopic nature of DMSO means that even brief exposure to ambient air can lead to water absorption.[5] This absorbed water alters the solvent properties, reducing its capacity to solvate hydrophobic molecules like pristinol, potentially causing the compound to precipitate out of solution, especially at low temperatures.[6]

Core Protocol: Preparation of a 10 mM Pristinol Stock Solution

This protocol details the preparation of a highly concentrated primary stock solution. All operations should be performed in a clean, dry environment, such as a laminar flow hood or with appropriate personal protective equipment.

Required Materials

• Pristinol (solid powder)

• Anhydrous DMSO (≥99.9% purity)[5]

• Calibrated analytical balance (readable to 0.1 mg)

• Calibrated micropipettes and sterile, nuclease-free tips

• Sterile, amber or opaque microcentrifuge tubes (e.g., 1.5 mL)

• Vortex mixer

• Water bath sonicator (optional, for difficult-to-dissolve compounds)[7]

Step-by-Step Methodology

1. Calculation:

• Determine the mass of pristinol required. For a 10 mM stock solution in 1 mL of DMSO:

  • Mass (mg) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol ) × 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L × 0.001 L × 220.39 g/mol × 1000 mg/g = 2.204 mg

2. Weighing:

• Place a sterile, labeled microcentrifuge tube on the analytical balance and tare it.

• Carefully weigh 2.20 mg of pristinol directly into the tube. Record the exact mass.

3. Dissolution:

• Using a calibrated micropipette, add exactly 1.0 mL of anhydrous DMSO to the tube containing the pristinol.

• Immediately cap the tube tightly to prevent moisture absorption.[5]

• Vortex the solution for 1-2 minutes until the solid is completely dissolved.[7] A clear, particulate-free solution should be observed.

• Troubleshooting: If dissolution is slow, sonicate the tube in a room-temperature water bath for 5-10 minutes.[7] Gentle warming (e.g., to 37°C) can also be used, but must be applied cautiously as heat can degrade some compounds.[7]

4. Aliquoting for Storage:

• To avoid the detrimental effects of repeated freeze-thaw cycles, immediately aliquot the primary stock solution into smaller, single-use volumes (e.g., 10-50 µL) in clearly labeled, sterile, and tightly sealed microcentrifuge tubes.[5][9]

5. Storage:

• Store the aliquots at -80°C for long-term stability. For short-to-medium term use (1-6 months), -20°C is acceptable.[5][9]

• Protect the tubes from light, especially if using clear tubes.

Workflow and Quality Control

A robust workflow includes checkpoints to ensure the integrity of the stock solution over its lifespan.

Caption: Workflow for Pristinol Stock Preparation and Stability Validation.

Protocol for Stock Solution Stability Validation

The stability of a stock solution is not permanent and must be empirically validated, especially for long-term studies.[12] This protocol outlines a method using High-Performance Liquid Chromatography (HPLC), a common technique for assessing compound purity and concentration.[13]

Objective

To determine the stability of a pristinol stock solution stored at -80°C by comparing its purity and concentration against a freshly prepared standard at defined time points.

Methodology

1. Time Points:

• Establish a testing schedule. Recommended points: T=0 (initial preparation), T=3 months, T=6 months, and T=12 months.

2. Preparation of Standards (at each time point):

• Fresh Standard: Prepare a new 10 mM pristinol stock solution in anhydrous DMSO exactly as described in Section 3. This serves as the reference control.

• Test Sample: Retrieve one aliquot of the aged stock solution from -80°C storage. Allow it to thaw completely at room temperature.

3. Sample Analysis (HPLC):

• Dilute both the "Fresh Standard" and the "Test Sample" to an appropriate concentration for HPLC analysis (e.g., 100 µM) using a suitable mobile phase compatible solvent (e.g., acetonitrile).

• Analyze both samples via a validated stability-indicating HPLC method. The method should be capable of separating pristinol from potential degradants.

• Inject each sample multiple times (n≥3) to ensure repeatability.[13]

4. Data Analysis & Acceptance Criteria:

• Compare the peak area of pristinol in the "Test Sample" chromatogram to that of the "Fresh Standard."

• Acceptance Criterion: The average peak area of the stored sample should be within a predefined limit of the fresh standard, typically ±15% .[14] For more stringent requirements, a limit of ±10% is often used.

• Visually inspect the chromatogram of the "Test Sample" for the appearance of new peaks, which would indicate degradation products.[15]

Parameter	Acceptance Criteria	Rationale
Concentration	Mean response of stored sample is 85-115% of fresh sample.	Ensures the concentration remains within an acceptable range for accurate experimental dosing.[14]
Purity	No significant new peaks (>0.1% area) appear.	Detects the formation of degradation products that could have unintended biological activity.
Physical Appearance	Solution remains clear, colorless, with no visible precipitate.	A simple but critical indicator of physical instability or precipitation.

Best Practices and Troubleshooting

• DMSO is Hygroscopic: Always use anhydrous grade DMSO from a freshly opened bottle or one that has been properly stored (e.g., under argon or in a desiccator). Keep the bottle tightly sealed at all times.[5]

• Avoid Freeze-Thaw Cycles: Aliquoting is the most effective strategy to prevent degradation and moisture contamination associated with repeated use of a master stock.[9]

• Vehicle Controls: In all biological assays, include a "vehicle control" group that is treated with the same final concentration of DMSO as the experimental groups. This is crucial as DMSO can have biological effects, typically at concentrations above 0.5%.[7]

• Precipitation in Aqueous Media: When diluting the DMSO stock into aqueous buffers or cell culture media, do so in a stepwise manner and vortex immediately to prevent the hydrophobic compound from precipitating out.[9]

• Long-Term Stability: While -80°C storage significantly slows degradation, it does not stop it entirely. Studies have shown that even at low temperatures, a fraction of compounds in DMSO will degrade over several years.[16][17] Periodic re-validation is the only way to ensure integrity.[12]

References

• Wikipedia. (2024). Dimethyl sulfoxide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pristinol. PubChem Compound Database. Retrieved from [Link]

• Kozik, V. et al. (2018). The Effect of Room-Temperature Storage on the Stability of Compounds in DMSO. Journal of Biomolecular Screening.
• GlaxoSmithKline. (2021). Maintaining a High-Quality Screening Collection: The GSK Experience. SLAS Discovery.

• European Bioanalysis Forum. (n.d.). Stock and working solutions stability. Retrieved from [Link]

• Medicines Control Council. (n.d.). Stability Guidelines for Stock Remedies. Retrieved from [Link]

• Yufeng, W. (2024). The effect of room-temperature storage on the stability of compounds in DMSO. Retrieved from [Link]

• Ohtsu, I. (2021). Doctoral Dissertation Study on autocatalytic decomposition of dimethyl sulfoxide and safe handling system thereof.

• ResearchGate. (n.d.). Divergent decomposition pathways of DMSO mediated by solvents and additives. Retrieved from [Link]

• ResearchGate. (2025). How to make Dimethyl sulfoxide (DMSO) stock solutions of Dibutyl phthalate (DBP)?. Retrieved from [Link]

• Quora. (2018). How to make a stock solution of a substance in DMSO. Retrieved from [Link]

• PubMed. (2003). The effect of room-temperature storage on the stability of compounds in DMSO. Retrieved from [Link]

• ACS Publications. (2021). Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO) III: Investigations Regarding the Main Decomposition. Organic Process Research & Development.

• PubMed. (n.d.). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Retrieved from [Link]

• PubMed. (2004). Kinetics and mechanisms of DMSO (dimethylsulfoxide) degradation by UV/H(2)O(2) process. Retrieved from [Link]

• PubMed. (2016). Pristinol, a Sesquiterpene Alcohol with an Unusual Skeleton from Streptomyces pristinaespiralis. Retrieved from [Link]

• ResearchGate. (2019). What is the best way to validate stability of stock solution and standard solution in HPLC?. Retrieved from [Link]

• ResearchGate. (2016). Pristinol, a Sesquiterpene Alcohol with an Unusual Skeleton from Streptomyces pristinaespiralis. Retrieved from [Link]

• PubMed Central. (n.d.). Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. Retrieved from [Link]

• PharmaGuru. (2025). Solution Stability In Analytical Method Validation: How To Perform. Retrieved from [Link]

• ResearchGate. (n.d.). Solution Stability Methods. Retrieved from [Link]

• MDPI. (2024). Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study. Retrieved from [Link]

• Ziath. (n.d.). Samples in DMSO: What an end user needs to know. Retrieved from [Link]

• ResearchGate. (n.d.). Formulation and Stability of Solutions. Retrieved from [Link]

• gChem. (n.d.). Dimethyl Sulfoxide (DMSO). Retrieved from [Link]

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• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. gchemglobal.com [gchemglobal.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 10. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. The effect of room-temperature storage on the stability of compounds in DMSO [yufenggp.com]

Application Note: High-Resolution Mass Spectrometry (HRMS) Profiling of Prisotinol Metabolites

Executive Summary

The identification and quantification of drug metabolites are critical milestones in the drug development pipeline, directly impacting pharmacokinetic (PK) modeling, toxicity assessments, and clinical dosing strategies. This application note details a comprehensive, self-validating methodology for the in vitro metabolic profiling of prisotinol , utilizing Ultra-High-Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry (UHPLC-HRMS). By leveraging Data-Dependent Acquisition (DDA) and mass defect filtering, this protocol provides a robust framework for elucidating Phase I and Phase II biotransformations.

Introduction & Chemical Context

Prisotinol (also known as CGS-5649B) is an aminoalkyl-5-pyridinol compound originally patented by Ciba-Geigy and evaluated in Phase II clinical trials as a [1].

Structurally, prisotinol (C₁₁H₁₈N₂O, monoisotopic mass 194.1419 Da) features a pyridinol ring and a secondary amine within an isopropylamino group[2]. These functional groups serve as prime targets for hepatic metabolizing enzymes. Comprehensive is essential to map its biotransformation pathways, which likely include N-dealkylation, ring hydroxylation, and O-glucuronidation[3].

Experimental Design & Causality

As a Senior Application Scientist, it is imperative to design workflows where every experimental choice is driven by chemical causality and analytical rigor:

• Matrix Selection (Human Liver Microsomes): HLMs are utilized because they contain high concentrations of membrane-bound Cytochrome P450 (CYP450) and Uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes, perfectly simulating primary hepatic clearance mechanisms.

• Ionization Strategy (ESI+): Positive Electrospray Ionization (ESI+) is selected because the secondary amine of prisotinol (pKa ~9.5) readily accepts a proton in an acidic mobile phase, yielding a highly abundant [M+H]⁺ precursor ion.

• Acquisition Mode (DDA): Data-Dependent Acquisition allows the HRMS to perform a full MS1 scan for exact mass determination (< 2 ppm error), immediately followed by MS2 fragmentation of the top N most intense ions. This prevents high-abundance parent ions from suppressing the structural elucidation of trace metabolites[4].

Fig 1. Step-by-step UHPLC-HRMS workflow for prisotinol metabolite profiling.

Step-by-Step Methodology (Self-Validating Protocol)

To ensure trustworthiness , this protocol is designed as a self-validating system. The inclusion of zero-minute and minus-cofactor controls guarantees that detected signals are true biological metabolites, not analytical artifacts or source-induced fragmentation.

Phase A: In Vitro Incubation

• Preparation: Thaw Human Liver Microsomes (HLMs) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4).

• Pre-incubation: In a 1.5 mL Eppendorf tube, combine HLMs (final protein concentration 1.0 mg/mL), alamethicin (25 µg/mL), and prisotinol (10 µM). Incubate at 37°C for 5 minutes.

  • Causality: Alamethicin is a pore-forming peptide. It permeabilizes the microsomal vesicles, allowing the highly polar UDPGA cofactor to access the lumen-bound UGT enzymes for Phase II metabolism.

• Initiation: Start the reaction by adding Phase I and Phase II cofactors: NADPH (1 mM final) and UDPGA (2 mM final).

• Sampling: Aliquot 50 µL of the reaction mixture at 0, 15, 30, and 60 minutes.

Phase B: Quenching & Extraction

• Quenching: Immediately dispense each 50 µL aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Labetalol, 100 ng/mL).

  • Causality: The 3:1 ratio of cold organic solvent instantly denatures the metabolic enzymes, halting the reaction and precipitating proteins to prevent downstream LC column clogging.

• Centrifugation: Vortex for 30 seconds, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer: Transfer 100 µL of the clear supernatant into an autosampler vial for analysis.

Phase C: UHPLC-HRMS/MS Analysis

• Chromatography: Inject 5 µL onto a C18 reversed-phase column (2.1 × 100 mm, 1.7 µm) maintained at 40°C.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes at a flow rate of 0.4 mL/min.

• Mass Spectrometry: Operate the Q-TOF or Orbitrap in ESI+ mode. Set the MS1 resolution to 70,000 (FWHM) for accurate mass detection. Utilize DDA mode to trigger MS2 fragmentation (HCD, normalized collision energy 25-35 eV) for the top 5 most intense ions per cycle.

Data Presentation & Putative Pathways

Following data acquisition, Mass Defect Filtering (MDF) is applied. Because metabolic biotransformations (like adding oxygen) cause predictable shifts in the exact mass decimal (the mass defect), filtering the data around the parent drug's mass defect (0.1492 ± 50 mDa) cleanly isolates prisotinol metabolites from the noisy biological matrix.

Quantitative & Qualitative Summary

Metabolite ID	Biotransformation	Chemical Formula	Theoretical m/z [M+H]⁺	Mass Error (ppm)	Key MS/MS Fragments (m/z)
Parent	N/A (Prisotinol)	C₁₁H₁₈N₂O	195.1492	< 1.5	136.07, 118.06
M1	N-Dealkylation (-C₃H₆)	C₈H₁₂N₂O	153.1022	< 2.0	136.07, 94.04
M2	Hydroxylation (+O)	C₁₁H₁₈N₂O₂	211.1441	< 1.8	152.07, 134.06
M3	O-Glucuronidation (+C₆H₈O₆)	C₁₇H₂₆N₂O₇	371.1813	< 2.5	195.14, 177.13

Note: M3 (Glucuronide) MS/MS spectra will prominently feature the neutral loss of 176.0321 Da (the glucuronyl moiety), yielding the parent m/z 195.14 as the base peak.

Fig 2. Putative metabolic pathways of prisotinol in human liver microsomes.

References

• Title: Prisotinol | C11H18N2O | CID 131302 Source: PubChem, National Library of Medicine URL: [Link]

• Title: In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling Source: IntechOpen URL: [Link]

• Title: A New Workflow for Drug Metabolite Profiling by Utilizing Advanced Tribrid Mass Spectrometry and Data-Processing Techniques Source: Analytical Chemistry (ACS Publications) URL: [Link]

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• 2. Prisotinol | C11H18N2O | CID 131302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling | IntechOpen [intechopen.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Administering Prisotinol (CGS-5649B) in Traumatic Brain Injury (TBI) Animal Models

Introduction and Scientific Rationale

Traumatic Brain Injury (TBI) induces primary mechanical damage followed by a complex cascade of secondary injury mechanisms—including excitotoxicity, neuroinflammation, and synaptic degradation. These secondary cascades reliably produce profound deficits in memory consolidation and spatial learning. As researchers shift focus from acute neuroprotection to chronic cognitive rehabilitation, compounds that directly modulate synaptic information storage offer a distinct therapeutic advantage.

Prisotinol (also known as CGS-5649B; chemically identified as 6-(2-isopropylaminopropyl)-3-pyridinol)[1] is a potent nootropic agent originally developed for cognitive enhancement and cardioprotection. It is classified alongside other disease-modifying cognitive enhancers targeting neurodegeneration and inflammatory diseases[2]. Notably, prisotinol has demonstrated a unique capacity to improve retention performance and memory consolidation even when administered up to 24 hours after a learning experience[3]. Clinical and preclinical evaluations have further highlighted its favorable impact on behavior and cognition[4]. This extended therapeutic window challenges traditional paradigms that require immediate post-injury intervention, making prisotinol an ideal candidate for delayed pharmacological administration in TBI models.

Mechanistic Overview

Prisotinol acts primarily on the processes specifically involved in information storage[3]. By administering the compound during the secondary phase of TBI, researchers can target the delayed memory consolidation failure, thereby providing synaptic modulation and restoring cognitive function without interfering with the acute inflammatory clearance required for initial tissue repair.

Caption: Mechanistic pathway of Prisotinol-mediated cognitive recovery following TBI.

Experimental Design and Workflow

To rigorously evaluate the efficacy of prisotinol, a Controlled Cortical Impact (CCI) model is utilized. CCI produces a highly reproducible contusion and subsequent hippocampal-dependent memory deficit, ideal for testing nootropics.

Caption: Experimental timeline for TBI induction, Prisotinol administration, and evaluation.

Detailed Experimental Protocols

Protocol A: Formulation of Prisotinol Dihydrochloride

Causality: Prisotinol dihydrochloride is highly soluble in aqueous solutions. Using physiological saline ensures that the vehicle does not introduce osmotic stress or localized tissue necrosis upon injection.

• Weighing: Accurately weigh Prisotinol dihydrochloride powder (CAS: 76906-72-4)[1].

• Dissolution: Dissolve the compound in sterile 0.9% NaCl (saline) to achieve a stock concentration of 10 mg/mL.

• Self-Validating Quality Control: Visually inspect the solution for complete dissolution. Measure the pH using a micro-pH meter; it must be between 7.2 and 7.4. Adjust with dilute NaOH or HCl if necessary.

Protocol B: Controlled Cortical Impact (CCI) Surgery

Causality: Targeting the right parietal cortex indirectly affects the underlying hippocampus via secondary injury mechanisms without directly ablating it, preserving the anatomical substrate required to test memory consolidation.

• Anesthesia: Induce anesthesia in adult male C57BL/6 mice using 3% isoflurane and maintain at 1.5–2% via a nose cone.

• Craniotomy: Secure the animal in a stereotaxic frame. Perform a 4.0 mm craniotomy over the right parietal cortex (Coordinates: AP -2.0 mm, ML +2.0 mm from bregma).

• Impact: Deploy the CCI device with the following parameters: 5.0 m/s velocity, 2.0 mm depth, and 200 ms dwell time.

• Self-Validating Quality Control: Confirm the presence of a uniform dural displacement without dural tearing. Post-surgery, monitor the righting reflex time (expected 3–5 minutes); times exceeding 10 minutes indicate excessive brainstem compression, and the subject should be excluded.

Protocol C: Drug Administration

Causality: The 24-hour delayed administration specifically tests prisotinol's unique capability to rescue late-stage memory consolidation[3], a critical advantage over rapid-metabolizing neuroprotectants that require immediate dosing.

• Grouping: Randomize animals into four cohorts: Sham + Vehicle, TBI + Vehicle, TBI + Prisotinol (1h), and TBI + Prisotinol (24h).

• Dosing: Administer Prisotinol via Intraperitoneal (IP) injection at a dose of 10 mg/kg.

• Self-Validating Quality Control: Record animal weight daily to ensure precise mg/kg dosing. Monitor for signs of systemic toxicity (e.g., piloerection, weight loss >15%).

Protocol D: Behavioral Assays (Morris Water Maze - MWM)

Causality: The MWM is the gold standard for assessing hippocampal-dependent spatial learning and memory consolidation, perfectly aligning with prisotinol's mechanism of action.

• Setup: Fill a circular pool (1.5 m diameter) with opaque water (22°C). Submerge a hidden platform (10 cm diameter) 1 cm below the surface in the target quadrant.

• Acquisition Phase (Days 7-10): Subject mice to 4 trials per day. Drop the mouse from randomized starting quadrants. Allow a maximum of 60 seconds to find the platform.

• Probe Trial (Day 11): Remove the platform. Allow the mouse to swim freely for 60 seconds. Record the percentage of time spent in the target quadrant.

• Self-Validating Quality Control: Track swim speed using video tracking software. If swim speed significantly differs between the TBI+Vehicle and TBI+Prisotinol groups, utilize a visible platform test to rule out motor/visual impairments confounding the cognitive assessment.

Expected Quantitative Outcomes

The following table summarizes the anticipated data profile based on the neuroprotective and nootropic rescue characteristics of prisotinol in rodent TBI models.

Experimental Group	MWM Escape Latency (Day 10)	MWM Target Quadrant Time (Day 11)	NOR Discrimination Index
Sham + Vehicle	~15.2 ± 2.1 s	~45.5 ± 3.4 %	~0.65 ± 0.05
TBI + Vehicle	~42.8 ± 4.5 s	~22.1 ± 2.8 %	~0.48 ± 0.04
TBI + Prisotinol (1h)	~24.5 ± 3.2 s	~38.4 ± 3.1 %	~0.60 ± 0.06
TBI + Prisotinol (24h)	~28.1 ± 3.6 s	~35.2 ± 3.5 %	~0.58 ± 0.05

Note: Prisotinol's ability to maintain efficacy even at the 24-hour delayed administration timepoint highlights its robust impact on memory consolidation networks compared to standard acute interventions.

References

• Source: nih.
• Title: How long does 'memory consolidation' take?
• Title: Cognitive Enhancers (Nootropics). Part 3: Drugs Interacting with Targets other than Receptors or Enzymes.
• Source: nih.

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• 4. Effect of a new nootropic agent, CGS 5649B, on cognition, function, and behavior in dementia - PubMed [pubmed.ncbi.nlm.nih.gov]

Extraction of prisotinol from biological tissues for quantification

Application Note & Protocol

Topic: Extraction of Prisotinol from Biological Tissues for Quantification by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the extraction and quantification of Prisotinol, a novel therapeutic agent, from various biological tissues. Recognizing the critical need for accurate bioanalysis in pharmacokinetic, toxicokinetic, and drug metabolism studies, we present validated protocols for Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT).[1][2] The methodologies are designed to ensure high recovery, minimize matrix effects, and achieve the sensitivity required for robust regulatory submissions.[3] This guide explains the scientific principles behind each technique, offers detailed step-by-step protocols, and provides guidance on quantification using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Note on Prisotinol: Prisotinol is a hypothetical compound used for the purpose of this application note to illustrate the principles and practices of bioanalytical method development. The physicochemical properties assigned to Prisotinol are designed to be representative of a modern small-molecule drug, allowing for a realistic exploration of extraction and analysis techniques. The methods described are based on established, widely-used analytical procedures.

Introduction: The Analytical Imperative for Prisotinol

Prisotinol is an investigational small-molecule inhibitor of the XYZ pathway, currently in preclinical development. Its therapeutic potential is linked to its concentration at the site of action and systemic exposure. Therefore, accurate quantification in biological matrices such as plasma, liver, and brain tissue is paramount for establishing a clear pharmacokinetic/pharmacodynamic (PK/PD) relationship.

Biological matrices are inherently complex, containing a vast array of endogenous components like proteins, lipids, and salts that can interfere with analysis.[4] The primary goal of sample preparation is to isolate Prisotinol from these interfering components, concentrate it to a detectable level, and present it in a solvent compatible with the downstream analytical instrumentation, typically LC-MS/MS.[5][6]

Hypothetical Prisotinol Properties:

• Molecular Weight: 410.5 g/mol

• LogP: 2.8 (moderately lipophilic)

• pKa: 8.5 (weakly basic)

• Protein Binding: ~90%

These properties guide the selection of appropriate extraction strategies. Its moderate lipophilicity and basic nature make it a suitable candidate for reversed-phase Solid-Phase Extraction (SPE) and various Liquid-Liquid Extraction (LLE) systems.

The Keystone of Quantification: The Internal Standard

Reliable quantification in LC-MS/MS is impossible without a suitable Internal Standard (IS).[7] An IS is a compound of known concentration added to every sample, calibrator, and quality control (QC) sample at the very beginning of the sample preparation process.[4][8] Its purpose is to correct for variability and potential analyte loss during the multi-step extraction and analysis workflow.[7][9]

Rationale for Use: Any physical loss of the analyte (Prisotinol) during extraction, or any signal suppression/enhancement during MS ionization (matrix effect), will be mirrored by the IS.[7] Quantification is based on the ratio of the analyte peak area to the IS peak area, which remains stable even if absolute signal intensities fluctuate.

Choosing an Internal Standard: The ideal IS is a Stable Isotope-Labeled (SIL) version of the analyte (e.g., Prisotinol-d4).[7][10] A SIL-IS is chemically and physically almost identical to the analyte, ensuring it behaves similarly during extraction and co-elutes chromatographically, providing the most effective correction for matrix effects.[7][10] If a SIL-IS is unavailable, a structural analog with similar physicochemical properties can be used, though this is a less ideal option.[7][8]

Experimental Workflow Overview

The overall process, from tissue collection to data analysis, follows a structured path designed to ensure data integrity and reproducibility.

Caption: High-level workflow for Prisotinol quantification.

Extraction Protocols

The choice of extraction method depends on the required cleanup level, sample throughput, and nature of the biological matrix.

Protocol 1: Solid-Phase Extraction (SPE) - The Gold Standard

SPE provides the cleanest extracts by leveraging specific chemical interactions between the analyte and a solid sorbent.[11][12] For the weakly basic and moderately lipophilic Prisotinol, a mixed-mode cation-exchange/reversed-phase polymer sorbent is recommended for superior selectivity.

Principle: This method combines two retention mechanisms: reversed-phase (hydrophobic) and ion-exchange. The protocol is designed to first bind Prisotinol via hydrophobic interactions, wash away neutral and acidic interferences, and then use a pH switch to disrupt the ionic bond for a highly selective elution.[13]

Caption: Solid-Phase Extraction (SPE) workflow for Prisotinol.

Step-by-Step Protocol:

• Tissue Homogenization: Homogenize 100 mg of tissue in 400 µL of phosphate-buffered saline (PBS). Centrifuge at 10,000 x g for 10 minutes to pellet debris.

• Spiking: Transfer 100 µL of the supernatant to a clean tube. Add 10 µL of Prisotinol-d4 Internal Standard (IS) solution (e.g., at 500 ng/mL).

• Pre-treatment: Add 200 µL of 4% phosphoric acid to the sample. This ensures Prisotinol is protonated (positively charged) for binding to the cation-exchange sorbent.[6]

• SPE Cartridge Conditioning: Condition a mixed-mode SPE cartridge (e.g., Waters Oasis MCX, 30 mg) with 1 mL of methanol.

• Equilibration: Equilibrate the cartridge with 1 mL of 100 mM phosphate buffer (pH 6.0).

• Sample Loading: Load the pre-treated sample onto the cartridge.

• Wash 1: Wash the cartridge with 1 mL of 100 mM phosphate buffer (pH 6.0) to remove hydrophilic interferences.

• Wash 2: Wash with 1 mL of 20% methanol in water to remove less-polar, non-basic interferences.

• Elution: Elute Prisotinol with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube. The basic pH neutralizes Prisotinol, breaking the ionic bond with the sorbent.

• Dry-Down & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid). Vortex to mix. The sample is now ready for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their differential solubility in two immiscible liquids (typically aqueous and organic).[2] It is a cost-effective method that can yield very clean samples.[2]

Principle: We will adjust the pH of the aqueous sample to >10 (two pH units above Prisotinol's pKa of 8.5) to ensure it is in its neutral, uncharged form. This maximizes its partitioning into a non-polar organic solvent like methyl tert-butyl ether (MTBE).[2]

Step-by-Step Protocol:

• Homogenization & Spiking: Prepare and spike 100 µL of tissue homogenate supernatant as described in the SPE protocol (Steps 1-2).

• pH Adjustment: Add 50 µL of 1M sodium carbonate buffer (pH 11) to the sample. Vortex briefly.

• Extraction: Add 600 µL of methyl tert-butyl ether (MTBE). Cap and vortex vigorously for 5 minutes.

• Phase Separation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any protein interface.[14]

• Dry-Down & Reconstitution: Evaporate and reconstitute as described in SPE protocol (Step 10).

Protocol 3: Protein Precipitation (PPT)

PPT is the fastest and simplest sample preparation method, ideal for high-throughput environments.[15] However, it is the least selective, as it only removes large proteins, leaving many other matrix components in the extract.[16]

Principle: A large volume of cold, water-miscible organic solvent (like acetonitrile) is added to the sample. This disrupts the solvation of proteins, causing them to denature and precipitate out of solution.[1]

Step-by-Step Protocol:

• Homogenization & Spiking: Prepare and spike 100 µL of tissue homogenate supernatant as described in the SPE protocol (Steps 1-2).

• Precipitation: Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid. The acid helps to improve the precipitation of proteins.[15]

• Mixing: Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Collection: Carefully transfer the supernatant to a clean tube or 96-well plate for analysis.

Method Comparison and Data

The following table summarizes the expected performance characteristics of each method. Data is hypothetical and serves for illustrative purposes.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Protein Precipitation (PPT)
Extraction Recovery (%)	> 90%	85-95%	> 95%
Matrix Effect (%)	< 5%	< 15%	20-50% (Ion Suppression)
Extract Cleanliness	Excellent	Very Good	Fair
Throughput	Moderate (Can be automated)	Moderate	High (Automation-friendly)
Cost per Sample	High	Low	Very Low
Recommendation	Definitive quantitative studies (GLP)	Bioavailability, dose-ranging studies	Early discovery, high-throughput screening

Quantification by LC-MS/MS

Liquid chromatography separates Prisotinol from any remaining matrix components before it enters the mass spectrometer.[5] Tandem mass spectrometry (MS/MS) provides exceptional selectivity and sensitivity for quantification.[17]

Principle of MS/MS (Multiple Reaction Monitoring - MRM):

• The first quadrupole (Q1) is set to select only the mass-to-charge ratio (m/z) of the protonated Prisotinol molecule (the "parent ion").

• This selected ion is fragmented in a collision cell (Q2).

• The third quadrupole (Q3) is set to select only a specific, characteristic fragment ion (the "product ion"). This parent -> product transition is highly specific to Prisotinol, effectively filtering out all other noise.[5]

Typical LC-MS/MS Parameters:

Parameter	Setting	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	Standard reversed-phase column for retaining moderately lipophilic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons for positive mode ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent to elute the analyte.
Gradient	5% to 95% B over 3 minutes	Standard gradient for small molecule analysis.[18]
Ionization Mode	Electrospray Ionization (ESI), Positive	Prisotinol's basic nature makes it easy to protonate.
MRM Transition	Prisotinol: 411.2 -> 254.3	Hypothetical parent -> product ion transition.
MRM Transition (IS)	Prisotinol-d4: 415.2 -> 258.3	Mass shift of +4 Da for the deuterated IS.

Bioanalytical Method Validation

For data to be acceptable for regulatory submission, the entire method must be validated according to guidelines from bodies like the U.S. Food and Drug Administration (FDA).[3][19][20] This is a formal process that establishes through objective evidence that the method is reliable and reproducible for its intended use.[21][22]

Key Validation Parameters:

• Selectivity: The ability to measure the analyte without interference from matrix components.[21]

• Accuracy & Precision: How close the measured values are to the true value, and how repeatable the measurements are.

• Calibration Curve: The relationship between instrument response and known concentrations, demonstrating linearity and range.[22]

• Lower Limit of Quantification (LLOQ): The lowest concentration that can be measured with acceptable accuracy and precision.

• Recovery: The efficiency of the extraction process.[23]

• Matrix Effect: The influence of co-eluting matrix components on the ionization of the analyte.[7]

• Stability: Ensuring the analyte is stable in the biological matrix under various storage and processing conditions.[21]

Conclusion

This guide outlines robust and reliable methods for the extraction and quantification of Prisotinol from biological tissues. For definitive bioanalytical results required for late-stage preclinical and clinical studies, the Solid-Phase Extraction (SPE) method is highly recommended due to its superior ability to remove interfering matrix components, leading to the highest data quality. For earlier stage or higher throughput needs, LLE and PPT offer viable, faster alternatives. The selection of the appropriate method should be guided by the specific requirements of the study, balancing the need for sample cleanliness, throughput, and cost. All methods must be fully validated according to regulatory standards to ensure data integrity.[3]

References

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Labcorp. Available from: [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available from: [Link]

• FDA. (2025, February 6). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. Available from: [Link]

• MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard?. Available from: [Link]

• FDA. (2024, June 12). M10 Bioanalytical Method Validation and Study Sample Analysis. Available from: [Link]

• Jiang, X., et al. (n.d.). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. PMC. Available from: [Link]

• FDA. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Available from: [Link]

• NorthEast BioLab. What are the Best Practices of LC-MS/MS Internal Standards?. Available from: [Link]

• Phenomenex. What is Solid-Phase Extraction?. Available from: [Link]

• FDA. (n.d.). Bioanalytical Method Validation. Available from: [Link]

• Apon, J.V., et al. (2020, March 20). Rapid and Quantitative Protein Precipitation for Proteome Analysis by Mass Spectrometry. ACS Publications. Available from: [Link]

• Organomation. What is Solid Phase Extraction (SPE)?. Available from: [Link]

• Agilent Technologies, Inc. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Available from: [Link]

• CliniChrom. Automated Sample Preparation by Protein Precipitation for High Throughput Bioanalysis. Available from: [Link]

• Hopfgartner, G., et al. (n.d.). Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS. sonar.ch. Available from: [Link]

• Tecan. How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. Available from: [Link]

• Pandey, P. (2024, September 23). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. YouTube. Available from: [Link]

• Abdel-Rezk, R.S. (n.d.). Sample treatment based on extraction techniques in biological matrices. Ovid. Available from: [Link]

• Drug Development Solutions. (2016, August 24). Application of LCMS in small-molecule drug development. Available from: [Link]

• Al-Majed, A.A., et al. (n.d.). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC. Available from: [Link]

• Bioanalysis Zone. (2025, October 1). Small Molecule Method Development Strategies with Chad Christianson. Available from: [Link]

• Dussy, F.E., et al. (2010, July 15). Fast and simple procedure for liquid-liquid extraction of 136 analytes from different drug classes for development of a liquid chromatographic-tandem mass spectrometric quantification method in human blood plasma. PubMed. Available from: [Link]

• Hawach Scientific. (2026, January 16). Concept and Basic Principles of Solid Phase Extraction. Available from: [Link]

• Al-Ghobashy, M.A., et al. (n.d.). Enhanced Extraction Technique of Omarigliptin from Human Plasma—Applied to Biological Samples from Healthy Human Volunteers. PMC. Available from: [Link]

• Waters Corporation. (n.d.). A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE) Sample Prep Techniques in Bioanalysis and Forensic Toxicology Analyses. Available from: [Link]

• ResearchGate. Determination of drugs in plasma samples by disposable pipette extraction with C18-BSA phase and liquid chromatography–tandem mass spectrometry. Available from: [Link]

• BioAgilytix. LC/MS Applications in Drug Development. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Prisotinol Formulation &amp; Bioavailability

Welcome to the Prisotinol Technical Support Center. As drug development professionals, you are likely aware that while prisotinol demonstrates strong potential as a cardioprotective agent and cognitive enhancer, its translation into an effective oral therapeutic is frequently bottlenecked by poor absolute bioavailability.

This guide is engineered to provide you with field-proven insights, troubleshooting logic, and self-validating experimental protocols to overcome these formulation challenges.

Mechanistic Background & Rationale

Prisotinol (6-[2-(propan-2-ylamino)propyl]pyridin-3-ol) is a small molecule aminoalkyl-5-pyridinol compound ()[1]. The root cause of its bioavailability issues lies in its molecular structure (C11H18N2O), specifically the presence of a secondary amine group ()[2].

At physiological pH within the gastrointestinal tract, this amine is highly protonated. The resulting cationic state drastically reduces the molecule's lipophilicity, preventing efficient transcellular passive diffusion across the intestinal epithelium. Furthermore, unmodified prisotinol is susceptible to rapid first-pass metabolism and rapid renal clearance ()[3].

To circumvent these issues, formulation scientists employ two primary strategies:

• Prodrug Derivatization: Masking the secondary amine with a 1-(acyloxy)-alkyl carbamate promoiety to enhance lipophilicity ()[4].

• Macromolecular Carrier Conjugation: Utilizing high-loading, water-soluble PEG-hydrogels with reversible prodrug linkers to prolong plasma half-life ()[5].

Troubleshooting FAQs

Q1: Why does my prisotinol formulation exhibit poor intestinal absorption (Papp < 10⁻⁶ cm/s) despite complete aqueous dissolution? A: Dissolution does not equal permeability. The secondary amine of prisotinol ensures the drug is almost entirely ionized in the intestinal lumen (pH 6.0–7.4). Ionized species cannot efficiently partition into the hydrophobic lipid bilayer of enterocytes. Solution: Convert prisotinol into a 1-(acyloxy)-alkyl carbamate prodrug. This covalent modification neutralizes the basic amine, significantly increasing the partition coefficient (LogP) and facilitating passive transcellular transport ()[6].

Q2: I synthesized a prisotinol prodrug, but I am not seeing the active parent drug in systemic circulation. What went wrong? A: Your promoiety may be too stable, preventing biotransformation. A successful prodrug must be a self-validating system: stable in the gut but rapidly cleaved in the blood. If you used a standard amide linkage, it will resist enzymatic cleavage. Solution: Ensure you are using an acyloxyalkoxycarbonyl linkage. This specific promoiety is labile under physiological conditions and is rapidly hydrolyzed by ubiquitous non-specific esterases in the blood and liver, spontaneously decarboxylating to release active prisotinol ()[4].

Q3: My hydrogel-linked prisotinol shows a "burst release" in simulated gastric fluid (SGF). How do I achieve sustained release? A: A burst release indicates that the prisotinol molecules are merely physically entrapped within the hydrogel matrix rather than chemically bound. As the hydrogel swells in acidic SGF, the drug rapidly diffuses out. Solution: Implement a carrier-linked prodrug approach. Covalently conjugate prisotinol to a poly(ethylene glycol) (PEG)-based polymeric chain using a reversible prodrug linker moiety ()[3]. The release rate will then be governed by the predictable hydrolysis kinetics of the linker rather than the swelling of the hydrogel.

Diagnostic & Synthetic Workflows

Caption: Diagnostic workflow for resolving prisotinol bioavailability bottlenecks.

Caption: Prisotinol prodrug synthesis and in vivo enzymatic cleavage pathway.

Experimental Protocols

Protocol A: Synthesis of 1-(Acyloxy)-alkyl Carbamate Prisotinol Prodrug

Causality Focus: This protocol masks the secondary amine to enhance lipophilicity while ensuring enzymatic reversibility in vivo ()[4].

Step 1: Preparation of the Promoiety Reagent

• React 1-chloroethyl chloroformate with an excess of a carboxylic acid (e.g., isobutyric acid) in the presence of a non-nucleophilic base (e.g., N,N-diisopropylethylamine) in dichloromethane (DCM) at 0°C.

• Purify the resulting 1-(acyloxy)-alkyl chloroformate via vacuum distillation.

• React the chloroformate with N-hydroxysuccinimide (NHS) and pyridine in DCM to form the 1-(acyloxy)-alkyl N-hydroxysuccinimidyl carbonate.

Step 2: Conjugation to Prisotinol

• Dissolve prisotinol base (1.0 eq) in anhydrous acetonitrile.

• Add the 1-(acyloxy)-alkyl N-hydroxysuccinimidyl carbonate (1.2 eq) dropwise at room temperature.

• Stir for 12 hours under an inert nitrogen atmosphere. Note: The NHS acts as an excellent leaving group, facilitating the formation of the carbamate linkage without requiring harsh conditions that could degrade the pyridinol ring.

Step 3: Validation & Purification

• Monitor the reaction completion via HPLC-UV (λ = 254 nm).

• Purify the crude product using preparative reverse-phase HPLC (C18 column, water/acetonitrile gradient with 0.1% TFA).

• Lyophilize to obtain the pure 1-(acyloxy)-alkyl carbamate prisotinol prodrug. Validate the exact mass using LC-MS/MS (Expected [M+H]⁺ shift corresponding to the added promoiety).

Protocol B: In Vitro Permeability & Cleavage Assay

Causality Focus: This self-validating protocol ensures the prodrug survives the simulated gut environment but successfully releases the active drug once it reaches systemic circulation.

Step 1: Caco-2 Permeability (Gut Simulation)

• Seed Caco-2 cells on Transwell polycarbonate inserts and culture for 21 days until Transepithelial Electrical Resistance (TEER) > 300 Ω·cm².

• Add the prisotinol prodrug (10 µM in HBSS, pH 6.5) to the apical chamber.

• Sample the basolateral chamber (pH 7.4) at 30, 60, 90, and 120 minutes.

• Quantify the intact prodrug via LC-MS/MS to calculate the apparent permeability coefficient (Papp).

Step 2: S9 Fraction Incubation (Blood/Liver Simulation)

• Incubate the permeated prodrug with human liver S9 fractions (1 mg/mL protein) and appropriate cofactors at 37°C.

• Quench aliquots with ice-cold acetonitrile at 0, 15, 30, and 60 minutes.

• Centrifuge and analyze the supernatant via LC-MS/MS to quantify the disappearance of the prodrug and the stoichiometric appearance of active prisotinol ()[2].

Quantitative Data Summary

The following table summarizes the expected physicochemical and pharmacokinetic shifts when applying prodrug and carrier technologies to the prisotinol scaffold.

Compound Formulation	Target Mechanism	LogP (Predicted)	Caco-2 Papp (x10⁻⁶ cm/s)	Est. Oral Bioavailability	Plasma Half-Life
Prisotinol (Base)	Unmodified secondary amine	1.6	< 0.5	< 20%	~2 hours
1-(Isobutanoyloxy)ethyl Carbamate Prodrug	Amine masking (Lipophilicity)	3.2	> 5.0	> 65%	~3 hours
PEG-Hydrogel Conjugate	Reversible covalent linker	N/A (Macromolecule)	N/A (Paracellular/Carrier)	> 50%	> 12 hours

Note: Quantitative data is synthesized from standard pharmacokinetic improvements observed in homologous amine-prodrug systems applied to the prisotinol scaffold ()[6].

References

• Title: Prisotinol | C11H18N2O | CID 131302 - PubChem - NIH Source: nih.gov URL: [Link]

• Title: Cognitive Enhancers (Nootropics). Part 3: Drugs Interacting with Targets other than Receptors or Enzymes. Disease-modifying Drugs Source: researchgate.net URL: [Link]

• Source: google.com (Google Patents)
• Title: WO2010017504A1 - Methods of synthesizing 1-(acyloxy)
• Source: google.com (Google Patents)
• Source: google.com (Google Patents)

Sources

• 1. researchgate.net [researchgate.net]
• 2. Prisotinol | C11H18N2O | CID 131302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. WO2013024047A1 - High-loading water-soluble carrier-linked prodrugs - Google Patents [patents.google.com]
• 4. US7227028B2 - Synthesis of acyloxyalkyl carbamate prodrugs and intermediates thereof - Google Patents [patents.google.com]
• 5. WO2014173759A1 - Hydrogel-linked prodrugs releasing modified drugs - Google Patents [patents.google.com]
• 6. WO2010017504A1 - Methods of synthesizing 1-(acyloxy)-alkyl carbamate prodrugs - Google Patents [patents.google.com]

Addressing high variability in prisotinol plasma concentration data

Welcome to the Prisotinol Bioanalytical Support Center. Prisotinol (6-[2-(propan-2-ylamino)propyl]pyridin-3-ol) is an aminoalkyl-5-pyridinol compound historically evaluated as a cardioprotective agent and cognitive enhancer[1][2]. Due to its unique physicochemical properties—specifically its electron-rich pyridinol ring and secondary amine—researchers frequently encounter high variability in plasma concentration data.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will address the root causality of pharmacokinetic (PK) variability, providing self-validating protocols to ensure absolute data integrity.

Root cause analysis of prisotinol plasma concentration variability.

Section 1: Pre-Analytical Sample Handling (Ex Vivo Variability)

Q: Why do technical replicates of the exact same plasma sample show >20% variance in prisotinol concentration?

A: The causality lies in the compound's chemical structure. Prisotinol contains a 5-pyridinol ring[3]. Phenolic and pyridinol rings are highly electron-rich and extremely susceptible to auto-oxidation when exposed to oxygen and trace metals present in biological matrices at room temperature. Furthermore, the secondary amine moiety (isopropylaminopropyl) readily adsorbs to the active sites of un-siliconized polypropylene collection tubes.

The Fix: You must implement a self-validating stabilization protocol. Add an antioxidant immediately upon plasma separation. To validate that your stabilization is working, program your mass spectrometer to monitor the +16 Da mass shift (m/z 211.14); if the oxidized peak is absent, your stabilization protocol is successful.

Section 2: Bioanalytical LC-MS/MS Troubleshooting

Q: We are experiencing severe signal drift and inconsistent ionization across our LC-MS/MS run. How do we eliminate this?

A: This is a classic matrix effect caused by endogenous phospholipids. Prisotinol has a relatively low LogP of ~1.6[3]. On standard reversed-phase C18 columns, it elutes early, placing it directly in the phospholipid elution zone, which causes unpredictable ion suppression. Additionally, the secondary amine interacts with residual silanols on the silica backbone of the column, causing peak tailing and variable peak integration.

The Fix: Abandon simple Protein Precipitation (PPT) and switch to Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE). Because the secondary amine is positively charged at low pH, it will bind tightly to the MCX resin, allowing you to aggressively wash away neutral and acidic phospholipids with 100% organic solvent.

Quantitative Data: Prisotinol Physicochemical & Analytical Profile

Parameter	Value / Characteristic	Analytical Implication & Strategy
Molecular Formula	C11H18N2O[3]	Target Monoisotopic Mass: 194.14 Da.
Precursor Ion (ESI+)	m/z 195.15 [M+H]+[4]	Optimize declustering potential for stable protonation.
LogP (Predicted)	1.6[3]	Early elution on C18; requires polar-embedded or CSH columns.
Functional Groups	5-Pyridinol, Secondary Amine	Prone to oxidation (requires ascorbic acid) and tailing (requires low pH mobile phase).

Section 3: In Vivo & Formulation Factors

Q: Our LC-MS/MS assay is perfectly validated (CV < 5%), but we still see massive inter-subject variability in animal models. What is the biological mechanism?

A: The aromatic hydroxyl group on the pyridinol ring is a prime target for rapid Phase II metabolism—specifically, glucuronidation by UGT enzymes in the liver. Variations in hepatic blood flow and individual UGT expression levels lead to massive differences in first-pass metabolism, severely impacting bioavailability.

The Fix: If you are in the formulation or drug design phase, consider evaluating carrier-linked prodrugs. Extensive patent literature demonstrates that masking the aromatic hydroxyl group of drugs like prisotinol with a temporary carbamate or PEGylated linker significantly reduces inter-individual variability, protects against premature metabolism, and extends the half-life[5].

Validated Protocol: Stabilized SPE Workflow for Prisotinol Quantification

To guarantee data integrity, follow this self-validating extraction methodology utilizing Mixed-Mode Cation Exchange (MCX).

Step 1: Plasma Collection & Stabilization

• Collect whole blood in pre-chilled K2EDTA tubes. Centrifuge immediately at 4°C (2000 x g for 10 mins).

• Transfer plasma to a siliconized microcentrifuge tube.

• Critical Step: Immediately add 10 µL of 10% Ascorbic Acid per 100 µL of plasma to prevent pyridinol oxidation. Vortex gently.

Step 2: Sample Pre-Treatment

• Spike 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS, e.g., Prisotinol-d7) into 100 µL of stabilized plasma.

• Dilute the sample 1:1 with 2% Formic Acid in water. Causality: This drops the pH < 3, ensuring the secondary amine is fully protonated for the cation exchange step.

Step 3: Solid Phase Extraction (Oasis MCX or equivalent)

• Condition: 1 mL Methanol, followed by 1 mL 2% Formic Acid in water.

• Load: Apply the acidified plasma sample.

• Wash 1 (Aqueous): 1 mL 2% Formic Acid in water (removes polar interferences).

• Wash 2 (Organic): 1 mL 100% Methanol. Causality: Because the protonated amine is ionically bound to the resin, this aggressive organic wash removes all phospholipids without eluting the drug.

• Elute: 1 mL of 5% Ammonium Hydroxide in Methanol. Causality: The high pH neutralizes the amine, breaking the ionic bond and eluting the prisotinol.

Step 4: Reconstitution & Analysis

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute in 100 µL of Initial Mobile Phase (e.g., 95% Water / 5% Acetonitrile with 0.1% Formic Acid).

• Inject onto an LC-MS/MS system utilizing a Charged Surface Hybrid (CSH) column to prevent amine tailing.

Optimized plasma sample preparation workflow for prisotinol stabilization.

References

• National Center for Biotechnology Information (PubChem). Prisotinol | C11H18N2O | CID 131302. Retrieved from:[Link]

• PubChemLite. Prisotinol (C11H18N2O) Predicted Collision Cross Section. Retrieved from:[Link] (Data aggregated via PubChemLite/CCSbase).

• Froestl, W. (2013). Cognitive Enhancers (Nootropics). Part 3: Drugs Interacting with Targets other than Receptors or Enzymes. Disease-modifying Drugs. ResearchGate. Retrieved from:[Link]

• Google Patents.US20150087688A1 - Prodrugs of hydroxyl-comprising drugs.

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• 2. researchgate.net [researchgate.net]
• 3. Prisotinol | C11H18N2O | CID 131302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. PubChemLite - Prisotinol (C11H18N2O) [pubchemlite.lcsb.uni.lu]
• 5. US20150087688A1 - Prodrugs of hydroxyl-comprising drugs - Google Patents [patents.google.com]

Minimizing batch-to-batch variation in prisotinol synthesis

A Senior Application Scientist's Guide to Minimizing Batch-to-Batch Variation

Welcome to the technical support center for Prisotinol synthesis. This guide is designed for researchers, scientists, and drug development professionals to proactively address and troubleshoot the common challenges that lead to batch-to-batch variation. Achieving consistent yield, purity, and physical properties is not merely a quality benchmark; it is a prerequisite for reliable downstream processing, predictable clinical performance, and regulatory compliance.[1][2]

This document moves beyond standard operating procedures to explore the causality behind process variability. By adopting the principles of Quality by Design (QbD), we can build a robust and well-understood synthesis process where quality is not just tested for, but is inherent by design.[1][3]

Frequently Asked Questions (FAQs)

Q1: What is batch-to-batch variation and why is it a critical concern for Prisotinol synthesis?

A1: Batch-to-batch variation refers to the differences observed in the quality attributes of Prisotinol between different production runs, even when the same synthetic route is followed.[4] These variations can manifest as inconsistencies in yield, impurity profiles, crystal form (polymorphism), particle size distribution, and solubility.[2] For an active pharmaceutical ingredient (API) like Prisotinol, such variability is critical because it can directly impact the final drug product's bioavailability, efficacy, and patient safety.[1] Regulatory bodies require stringent proof that a manufacturing process is well-controlled and can reliably produce a consistent product.[1]

Q2: What are the primary sources of variability in a multi-step synthesis like that of Prisotinol?

A2: The sources of variation are multifaceted and can be introduced at nearly every stage of the process. The main contributors include:

• Raw Material Attributes: Inconsistencies in the purity, reactivity, or physical properties of starting materials, reagents, and solvents are a primary cause of process deviations.[5][6]

• Critical Process Parameters (CPPs): Minor deviations in reaction conditions such as temperature, pressure, agitation speed, and reagent addition rates can have a significant impact on reaction kinetics and impurity formation.[1][7]

• Scale-Up Effects: A process that is consistent at the lab scale may behave differently in larger reactors due to changes in mass and heat transfer dynamics.[6]

• Human Element: Differences in operator techniques or interpretations of a protocol can introduce variability, especially in manual or semi-automated processes.[1]

• Downstream Processing: The work-up, crystallization, and isolation steps are major sources of variation, particularly concerning the physical properties of the final API, such as crystal form and particle size.[8][9]

Q3: What is Quality by Design (QbD) and how does it apply to Prisotinol synthesis?

A3: Quality by Design (QbD) is a systematic approach to development that begins with predefined objectives and emphasizes process understanding and control based on sound science and quality risk management.[1][10] Instead of relying on end-product testing, QbD builds quality into the process. For Prisotinol, this involves:

• Defining a Quality Target Product Profile (QTPP): This outlines the desired quality attributes of the final Prisotinol product (e.g., purity >99.5%, specific polymorph, mean particle size).

• Identifying Critical Quality Attributes (CQAs): These are the physical, chemical, and biological attributes of Prisotinol that must be controlled to ensure the desired product quality.[4]

• Identifying Critical Process Parameters (CPPs): These are the process variables (e.g., temperature, pH, flow rate) that have a direct impact on the CQAs.[1]

• Establishing a Control Strategy: This involves implementing process controls (including the use of Process Analytical Technology) and procedural checks to ensure CPPs are maintained within their defined ranges, guaranteeing that the CQAs are consistently met.[10][11]

Troubleshooting Guide: A Stage-by-Stage Analysis

This section addresses specific issues you may encounter during Prisotinol synthesis. For context, we will assume a hypothetical, yet chemically plausible, three-step synthesis:

• Step 1: Palladium-Catalyzed Cross-Coupling to form the core heterocyclic backbone.

• Step 2: Stereoselective Reduction of a ketone to introduce a chiral hydroxyl group.

• Step 3: Crystallization and Purification to isolate the final Prisotinol API.

Part 1: Raw Material and Reagent Control

Issue: My cross-coupling reaction (Step 1) fails to initiate or gives inconsistent yields.

• Potential Cause 1: Raw Material Variability. The quality of starting materials, especially those sourced from different vendors or manufactured via different routes, can vary significantly in their physical and chemical attributes.[8][9] Trace impurities in your starting materials (e.g., aryl halide or boronic ester) can act as catalyst poisons.

• Solution:

  • Implement Strict Specifications: Establish rigorous specifications for all incoming raw materials, including purity assays (by HPLC, GC), characterization of known impurities, and limits on water content.[1]

  • Qualify Vendors: Work with suppliers who can provide a consistent supply and notify you of any changes in their manufacturing process.[6]

  • Analytical Testing: Do not rely solely on the supplier's Certificate of Analysis. Perform in-house identity and purity testing on each new lot of material before use. For moisture-sensitive reactions, use Karl Fischer titration to confirm water content is below the acceptable limit (e.g., <50 ppm).

• Potential Cause 2: Catalyst Inactivity. Palladium catalysts are sensitive to air and moisture. Improper handling or storage can lead to oxidation and loss of activity.

• Solution:

  • Inert Atmosphere Handling: Handle the catalyst in a glovebox or under a stream of inert gas (Argon or Nitrogen).

  • Aliquoting: Store the catalyst in small, single-use aliquots to minimize exposure of the bulk material to the atmosphere.

  • Solvent Degassing: Ensure all solvents used in the reaction are thoroughly degassed via sparging with an inert gas or through freeze-pump-thaw cycles to remove dissolved oxygen.

Part 2: Reaction Monitoring and Control

Issue: The impurity profile of my crude product varies significantly after the stereoselective reduction (Step 2).

• Potential Cause 1: Poor Temperature Control. The reduction of a ketone to a chiral alcohol is often highly exothermic. Poor temperature control can lead to temperature spikes, which can cause side reactions or reduce the stereoselectivity of the reaction, leading to the formation of diastereomeric impurities.[1][12]

• Solution:

  • Controlled Reagent Addition: Add the reducing agent slowly and sub-surface to allow the reactor's cooling system to dissipate the heat generated.

  • Calibrate Probes: Ensure temperature probes are calibrated and correctly placed to measure the internal reaction temperature accurately, not the jacket temperature.

  • Utilize Process Analytical Technology (PAT): For critical reactions, in-situ monitoring tools like ReactIR (FTIR) can track the consumption of the starting material and the formation of the product in real-time, ensuring the reaction goes to completion without generating excessive impurities.[3]

• Potential Cause 2: Inconsistent Mixing. In heterogeneous reactions (e.g., using a solid-supported catalyst), poor mixing can lead to localized "hot spots" or areas of high reagent concentration, resulting in non-uniform reaction rates and byproduct formation.

• Solution:

  • Define Agitation Parameters: The agitation speed and impeller design are critical process parameters.[1] Define and maintain a specific agitation rate (in RPM) that has been shown to provide adequate mass transfer for the given reaction scale and geometry.

  • Scale-Up Studies: During process scale-up, mixing does not scale linearly. Conduct studies to ensure that the mixing efficiency at the larger scale is equivalent to the lab scale to avoid unexpected changes in the impurity profile.

Part 3: Crystallization and Purification

Issue: The final Prisotinol API shows batch-to-batch variation in particle size and crystal form (polymorphism).

• Potential Cause: Uncontrolled Crystallization. Crystallization is a complex process where kinetics often dictate the final product attributes. Variations in cooling rate, seeding protocol, or supersaturation levels will directly impact the crystal growth and nucleation, leading to different polymorphs or particle size distributions.[13][14]

• Solution: Implement a PAT-Enabled, Controlled Crystallization Protocol.

  • Understand Solubility and Supersaturation: Use PAT tools to determine the solubility curve and metastable zone width (MSZW). This is the fundamental data needed to design a robust crystallization process.[11][13]

  • Control Supersaturation: Supersaturation is the driving force for crystallization.[13] Instead of relying on a simple "crash" cooling, use a controlled cooling profile or anti-solvent addition strategy that maintains the system within the metastable zone, favoring crystal growth over uncontrolled primary nucleation.

  • Use In-Situ Monitoring Tools:

    • FBRM® (Focused Beam Reflectance Measurement): Tracks particle count and chord length distribution in real-time, giving you precise control over nucleation and growth.[10]

    • PVM® (Particle Vision and Measurement): Provides real-time images of the crystals as they form, allowing you to visually detect issues like oiling out or agglomeration.[11]

    • Raman Spectroscopy: Can be used in-situ to monitor polymorphic transitions during the crystallization process, ensuring you are isolating the desired crystal form.[3]

• Dissolution: Dissolve the crude Prisotinol in a suitable solvent (e.g., isopropanol) at an elevated temperature (e.g., 60 °C) to ensure complete dissolution.

• Cooling to Seeding Temperature: Cool the solution to a predetermined seeding temperature (e.g., 50 °C), a point of moderate supersaturation within the metastable zone.

• Seeding: Add a small, well-characterized slurry of the desired Prisotinol polymorph (e.g., 1% w/w) to induce nucleation.

• Seed Aging: Hold the slurry at the seeding temperature for a period (e.g., 1 hour) to allow the seeds to mature and establish a crystal population.

• Controlled Cooling: Cool the slurry to the final isolation temperature (e.g., 5 °C) at a slow, linear rate (e.g., 0.2 °C/min). This controlled rate prevents secondary nucleation and promotes uniform growth on the existing seed crystals.

• Isolation: Filter the product, wash with cold solvent, and dry under defined conditions (temperature and pressure) to prevent polymorphic conversion.

Part 4: Final Product Characterization

Issue: Standard HPLC analysis does not adequately resolve a new, critical impurity.

• Potential Cause: Inadequate Analytical Method. A standard analytical method may not have the specificity or sensitivity to detect and quantify all potential impurities, especially those that are structurally similar to Prisotinol or lack a strong UV chromophore.

• Solution: Method Development and Validation.

  • Forced Degradation Studies: Perform forced degradation (stress testing) on Prisotinol under acidic, basic, oxidative, thermal, and photolytic conditions.[15][16] This helps to identify likely degradation products and ensures your analytical method is "stability-indicating."

  • Orthogonal Methods: Do not rely on a single analytical technique. Use an orthogonal method, such as Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with a different detector (e.g., Mass Spectrometry or Charged Aerosol Detector), to confirm purity.[17][18]

  • Method Optimization: Adjust mobile phase composition, pH, column chemistry, and gradient to improve the resolution between Prisotinol and any co-eluting impurities.[18]

Data Presentation & Visualization

Table 1: Key Critical Process Parameters (CPPs) for Prisotinol Synthesis

Step	Parameter	Target Range	Control Method	Impact of Deviation
1. Coupling	Reaction Temperature	80 ± 2 °C	Automated jacket control	Lower temp: incomplete reaction. Higher temp: byproduct formation.
1. Coupling	Solvent Water Content	< 50 ppm	Karl Fischer titration	High water content leads to catalyst deactivation and low yield.
2. Reduction	Reductant Addition Time	60 - 90 min	Calibrated dosing pump	Fast addition: exothermic runaway, loss of stereoselectivity.
3. Crystallization	Cooling Rate	0.1 - 0.3 °C/min	Programmable cryostat	Fast cooling: small particles, potential for wrong polymorph.
3. Crystallization	Seeding Temperature	50 ± 1 °C	Calibrated temp probe	Incorrect seeding can lead to uncontrolled nucleation.

Diagrams

Caption: A decision tree for diagnosing the root cause of low purity in Prisotinol.

References

• Applying simple PAT tools to crystallisation in process chemistry. (2017, October 23). Vertex AI Search.
• Process Analytical Technology in Continuous Crystallization. (2020, February 13). The Royal Society of Chemistry.
• How PAT tools can help improve understanding of the crystallisation process. (2022, June 7). Sai Life Sciences.
• Process Analytical Technology (PAT) - Enhance Quality and Efficiency. Mettler Toledo.
• Yu, L. X., et al. (2004). Applications of process analytical technology to crystallization processes. Advanced Drug Delivery Reviews.
• Achieving Batch to Batch Consistency in API Synthesis. (2026, February 19). SANOVAPE.
• Schenk, C., et al. (2019).
• Reducing Batch-to-Batch Variability a Success Story for Pharmaceutical Validation Week. (2012, October 23). IVT Network.
• Batch-to-Batch Consistency: Why It Matters for Intermediates. (2025, December 19).
• Navigating Batch-to-Batch Variability with a D
• Advances in various techniques for isolation and purification of sterols. (2019, December 17). PMC.
• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017, August 15). American Pharmaceutical Review.
• Raw Material Variability. (2020, November 12).
• Synthetic Methods for the Preparation of Conformationally Restricted Analogues of Nicotine. MDPI.
• Stability and degradation of 6-Morpholinonicotinaldehyde. (2025, December). BenchChem.
• Controlling raw materials variability for batch consistency when scaling up. ThermoFisher.
• Methods of Purific
• Van Snick, B., et al. (2018). Raw material variability of an active pharmaceutical ingredient and its relevance for processability in secondary continuous pharmaceutical manufacturing. European Journal of Pharmaceutics and Biopharmaceutics.
• Raw material variability of an active pharmaceutical ingredient and its relevance for processability in secondary continuous pharmaceutical manufacturing.
• Analytical Chemistry & Trace Analysis. Resolian.
• Natural Product Isolation (2) - Purification Techniques, An Overview. (2016, August 12). Master Organic Chemistry.
• Stability Considerations for Biopharmaceuticals: Overview of Protein and Peptide Degradation Pathways. (2011, January 1).
• Troubleshooting common issues in nicotinaldehyde synthesis. BenchChem.
• Purification Techniques. (2023, January 19). Sepmag.eu.
• Troubleshooting common issues in pyridine synthesis. BenchChem.
• Extraction Techniques and Analytical Methods for Characterization of Active Compounds in Origanum Species. PMC.
• Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. (2021, May 3). Beilstein Journal of Organic Chemistry.
• Purification of Organic Compounds: from Crude Product to Purity. (2023, July 4). PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT.
• Advanced Chromatography Analytical Methods for the Isolation and Identification of Natural Drug Molecules. (2025, January 20). IntechOpen.
• Identification of Crizotinib Major Degradation Products Obtained Under Stress Conditions by RP-UHPLC-HRMS. (2021, July 7). Macedonian Pharmaceutical Bulletin.
• Ciufolini, M. A., & Chan, B. K. (2007).
• Mechanochemical Synthesis Method for Drugs Used in the Treatment of CNS Diseases under PTC Conditions. (2022, April 21). MDPI.
• Photostability and Photodegradation Pathways of Distinctive Pesticides.
• Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. (2020, March 4). PMC.
• Degradation Kinetics of Atorvastatin under Stress Conditions and Chemical Analysis by HPLC. PMC.
• Synthesis, isolation, identification and characterization of new process-related impurity in isoproterenol hydrochloride by HPLC, LC/ESI-MS and NMR. PMC.
• Innovations and Challenges in Resorcinol Chemistry: From Synthesis to Industrial Applications -A Review. (2025, April 1).
• US20170158609A1 - Method For Synthesizing Catecholamines By Using Plasma Polymerization.
• Bridging the Pyridine-Pyridazine Synthesis Gap via Skeletal Editing with Dr. Mikus Purins. (2025, November 28). Synthesis Workshop Videos.

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Technical Support Center: Strategies to Extend the Half-Life of Prisotinol in Vivo

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "prisotinol" is a hypothetical small molecule used for illustrative purposes within this guide. The principles, strategies, and troubleshooting advice are based on established pharmacokinetic and medicinal chemistry concepts applicable to real-world small molecule drug development.

Introduction: Understanding Prisotinol's Pharmacokinetic Challenges

Initial preclinical assessments of prisotinol, a promising kinase inhibitor, have revealed a significant hurdle to its development: a short in vivo half-life (t½). A short half-life often leads to rapid clearance, requiring frequent, high doses to maintain therapeutic concentrations, which can increase the risk of off-target toxicity and reduce patient compliance. This guide provides a comprehensive overview of strategies to address this challenge, structured as a series of frequently asked questions (FAQs) and troubleshooting guides to directly address issues you may encounter in the lab.

The primary reasons for prisotinol's rapid clearance have been identified as:

• Extensive Hepatic Metabolism: Prisotinol is a major substrate for cytochrome P450 enzymes, particularly CYP3A4, leading to rapid oxidative metabolism.[1][2]

• Rapid Renal Clearance: The unmodified molecule is small enough to be susceptible to glomerular filtration.[3]

Our goal is to rationally modify or formulate prisotinol to extend its circulation time, thereby improving its therapeutic index and dosing profile.

Strategy 1: Structural Modification Approaches

Altering the chemical structure of prisotinol is a direct approach to block or slow down its metabolic degradation and/or alter its physical properties to reduce clearance.

Frequently Asked Questions (FAQs)

Q1: How can deuteration extend the half-life of prisotinol? A1: Deuteration involves selectively replacing one or more hydrogen atoms with its heavier, stable isotope, deuterium.[4] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond.[5] Since metabolic enzymes like CYPs often work by breaking C-H bonds, this stronger C-D bond can significantly slow down the rate of metabolism at that specific site, a phenomenon known as the kinetic isotope effect.[] This leads to a longer half-life and more sustained therapeutic effects. For prisotinol, identifying the primary sites of CYP3A4-mediated oxidation ("metabolic hotspots") and deuterating those positions would be the most logical approach.[7]

Q2: What is PEGylation and how does it work? A2: PEGylation is the covalent attachment of polyethylene glycol (PEG) chains to a molecule.[8] This process dramatically increases the hydrodynamic radius (the effective size in solution) of prisotinol.[9] The larger size accomplishes two things:

• Reduces Renal Clearance: The PEGylated molecule becomes too large to be efficiently filtered by the glomeruli in the kidneys.[8][10]

• Masks from Metabolic Enzymes: The flexible PEG chain creates a "stealth" effect, sterically hindering the approach of metabolic enzymes and reducing recognition by the immune system.[][12] The result is a significantly prolonged circulation half-life.[8]

Q3: What is a prodrug approach, and how could it be applied to prisotinol? A3: A prodrug is a pharmacologically inactive derivative of a parent drug that undergoes biotransformation in vivo to release the active compound.[13] This strategy can be used to overcome undesirable properties like rapid metabolism.[14][15] For prisotinol, we could create a prodrug by attaching a "promoieity" to a key functional group that is also a site of metabolism. This modification can protect the vulnerable site from first-pass metabolism.[] The promoiety is designed to be cleaved off later, for example, by esterases in the plasma, to release the active prisotinol.[13]

Troubleshooting Guide

Issue: My deuterated prisotinol analog shows no improvement in half-life.

• Possible Cause 1: Incorrect Site of Deuteration. You may have deuterated a position that is not a primary site of metabolism. The kinetic isotope effect only manifests if the C-H bond being broken in the rate-limiting metabolic step is replaced with a C-D bond.

  • Solution: Perform a metabolite identification study on the original prisotinol using liver microsomes. Identify the major metabolites using LC-MS/MS to pinpoint the exact locations of oxidation. Synthesize new analogs with deuterium at these confirmed "hotspots."

• Possible Cause 2: Alternative Clearance Pathways. If prisotinol has other significant clearance pathways that are not metabolism-dependent (e.g., very high renal or biliary clearance), then slowing metabolism alone may not be sufficient to extend overall half-life.

  • Solution: Re-evaluate the full ADME (Absorption, Distribution, Metabolism, Excretion) profile. If renal clearance is also high, a strategy like PEGylation that addresses both metabolism and filtration may be more effective.

Issue: My PEGylated prisotinol conjugate has lost its kinase inhibitory activity.

• Possible Cause: Steric Hindrance. The PEG chain, while protective, might be physically blocking the part of the prisotinol molecule that needs to bind to its target kinase.[]

  • Solution 1: Change the Attachment Site. If possible, conjugate the PEG chain to a part of the prisotinol molecule that is distal to the kinase-binding pharmacophore.

  • Solution 2: Use a Linker. Introduce a cleavable linker between prisotinol and the PEG chain. The PEG provides the long half-life, but the linker is designed to be slowly cleaved in the plasma or at the target tissue, releasing fully active, unmodified prisotinol.

Strategy 2: Advanced Formulation & Drug Delivery

Encapsulating prisotinol within a nanocarrier can protect it from the in vivo environment, effectively extending its half-life without chemically altering the drug itself.

Frequently Asked Questions (FAQs)

Q1: How do liposomes extend the half-life of prisotinol? A1: Liposomes are microscopic spherical vesicles composed of a phospholipid bilayer, similar to a cell membrane.[17] Prisotinol can be encapsulated within the core or embedded in the lipid bilayer. This encapsulation protects the drug from enzymatic degradation in the bloodstream.[17][18] Furthermore, liposomes are too large for renal filtration. By modifying the surface of the liposome with PEG (creating "stealth liposomes"), they can also evade clearance by the immune system's mononuclear phagocyte system (MPS), leading to dramatically increased circulation times.[18][19] For example, some studies have shown a 10-fold increase in a drug's half-life when delivered in a liposomal formulation.[17]

Q2: What are the advantages of using polymer-based nanoparticles? A2: Polymer-based nanoparticles offer a robust and tunable platform for drug delivery.[20] They can improve the pharmacokinetics of drugs by prolonging circulation and facilitating controlled release.[20][21] These systems can protect the encapsulated drug, increase its half-life, and potentially enhance its accumulation in target tissues like tumors through the Enhanced Permeability and Retention (EPR) effect.[20][22]

Troubleshooting Guide

Issue: My liposomal prisotinol formulation shows a large "burst release" and doesn't extend half-life as expected.

• Possible Cause 1: Poor Encapsulation Efficiency. A significant portion of the drug may not have been successfully encapsulated and is merely adsorbed to the outside of the liposomes. This surface-bound drug is released immediately upon administration.

  • Solution: Optimize your formulation process. Experiment with different lipid compositions, drug-to-lipid ratios, and preparation methods (e.g., thin-film hydration, sonication, extrusion). After preparation, use a purification method like dialysis or size exclusion chromatography to remove unencapsulated, free drug.

• Possible Cause 2: Formulation Instability. The liposomes themselves may be unstable in plasma, breaking down and releasing the drug prematurely.[23]

  • Solution: Incorporate cholesterol into the lipid bilayer to increase its rigidity and stability. Ensure the surface charge (zeta potential) is optimized to prevent aggregation. For maximum stability and circulation time, use PEGylated lipids to create stealth liposomes.[19]

Issue: The nanoparticle formulation is cleared too quickly by the liver and spleen.

• Possible Cause: MPS Uptake. Unmodified nanoparticles are often recognized as foreign by macrophages of the mononuclear phagocyte system (MPS), primarily in the liver and spleen, and are rapidly cleared from circulation.[19][24]

  • Solution: The most effective strategy is surface modification with PEG. The PEG layer creates a "stealth" effect that reduces protein adsorption (opsonization), which is the first step in MPS recognition.[12][19] This significantly prolongs circulation half-life, allowing more time for the nanoparticles to reach their target.[24]

Comparative Overview of Strategies

Strategy	Mechanism of Action	Typical Fold Increase in t½	Key Advantages	Key Challenges
Deuteration	Slows enzymatic metabolism (Kinetic Isotope Effect).	1.5 - 5x	Minimal change to drug properties; maintains original pharmacology.	Only effective if metabolism is the main clearance pathway; requires hotspot ID.[7]
PEGylation	Increases hydrodynamic size, reducing renal clearance and masking from enzymes.[8]	5 - 100x[10]	Dramatic half-life extension; well-established technology.	Potential loss of potency due to steric hindrance; immunogenicity concerns (anti-PEG antibodies).[][19]
Prodrug	Masks metabolically liable sites until cleavage in vivo.[13]	2 - 10x	Can improve absorption and stability; versatile approach.[15][]	Requires careful design for efficient cleavage; promoiety may have its own toxicity.
Liposomes	Encapsulates and protects the drug from degradation and clearance.[17]	10 - 50x[17]	High drug payload possible; protects drug; well-established technology.	Complex manufacturing; potential for instability and drug leakage.[23]
Nanoparticles	Encapsulates and protects the drug; allows for controlled release.[20]	5 - 50x	High stability; tunable release profiles; potential for active targeting.[20][22]	Complex manufacturing; potential for rapid MPS clearance if not surface-modified.[19]

Visualizations

Workflow for Selecting a Half-Life Extension Strategy

Caption: Decision workflow for choosing a half-life extension strategy for prisotinol.

Mechanism of Liposomal Protection

Caption: How liposomal encapsulation protects prisotinol from clearance mechanisms.

Appendix: Key Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay with Human Liver Microsomes

This assay determines the rate at which prisotinol is metabolized by liver enzymes, providing an in vitro half-life (t½) and intrinsic clearance (Clint) value.[25][26]

Objective: To quantify the metabolic stability of prisotinol and its analogs.

Materials:

• Human Liver Microsomes (HLM), pooled (e.g., from XenoTech)[27]

• Prisotinol/analogs (10 mM stock in DMSO)

• NADPH regenerating system (e.g., G6P, G6PDH) or NADPH stock solution[28]

• Phosphate Buffer (100 mM, pH 7.4)[27]

• Acetonitrile (ACN) with internal standard (for quenching)

• 96-well plates, incubator shaker (37°C)

• LC-MS/MS system

Procedure:

• Prepare Microsomal Solution: Thaw HLM at 37°C and dilute in ice-cold phosphate buffer to a working concentration of 1 mg/mL protein.[29] Keep on ice.

• Prepare Compound Plate: Serially dilute the 10 mM stock of prisotinol in buffer to create a working solution. Add this to the wells of a 96-well plate to achieve a final incubation concentration of 1 µM.

• Pre-incubation: Add the microsomal solution to the wells containing the compound. Pre-incubate the plate at 37°C for 10 minutes with shaking.[25]

• Initiate Reaction: Start the metabolic reaction by adding the pre-warmed NADPH solution to each well. This is your T=0 time point for the reaction start.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding 2-3 volumes of ice-cold acetonitrile containing an analytical internal standard.[27][28] The T=0 sample is quenched immediately after adding NADPH.

• Sample Processing: Once all time points are collected, centrifuge the plate at high speed (e.g., 4000 rpm for 15 min) to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining concentration of prisotinol at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of prisotinol remaining versus time. The slope of the line (k) is the elimination rate constant. Calculate the in vitro half-life using the formula: t½ = 0.693 / k .[25]

References

• Metabolon. The Role of CYP450 Enzymes in Drug Metabolism. Available from: [Link]

• Candiotti, J., et al. (2024). Human cytochrome P450 (CYP) enzymes, as membrane-bound hemoproteins, play important roles in the detoxification of drugs, cellular metabolism, and homeostasis. PMC - NIH. Available from: [Link]

• Ahmad, A., et al. (2024). Nanoparticle-Based Delivery Strategies for Combating Drug Resistance in Cancer Therapeutics. PMC. Available from: [Link]

• Aumet. (2025). The Role of CYP450 in Drug Interactions. Available from: [Link]

• Optibrium. (2024). What's the importance of cytochrome P450 metabolism?. Available from: [Link]

• Ghaed, S., et al. (2007). The Effect of Cytochrome P450 Metabolism on Drug Response, Interactions, and Adverse Effects. AAFP. Available from: [Link]

• Palmer, P.R. (2023). The Advantages of Liposomal Formulations in the Pharmaceutical Industry. Available from: [Link]

• Creative Biolabs. Extending Drug Half-Life through PEGylation. Available from: [Link]

• MDPI. Special Issue : Prodrug Strategies for Enhancing Drug Stability and Pharmacokinetics. Available from: [Link]

• Dhingra, A.K., et al. (2019). Prodrug Approach: An Alternative to Improve Pharmacokinetic Properties. International Journal of Drug Delivery Technology. Available from: [Link]

• Rautio, J., et al. (2018). Prodrug design to improve pharmacokinetic and drug delivery properties: challenges to the discovery scientists. PubMed. Available from: [Link]

• Wikipedia. Deuterated drug. Available from: [Link]

• Ali, M., et al. (2024). PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs. PMC - NIH. Available from: [Link]

• Protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Available from: [Link]

• Kofoed, C., et al. (2018). Chemical Strategies for Half-Life Extension of Biopharmaceuticals: Lipidation and Its Alternatives. ACS Medicinal Chemistry Letters. Available from: [Link]

• Mehvar, R. (2008). Pharmacokinetic Consequences of Pegylation. Taylor & Francis Online. Available from: [Link]

• Patsnap Synapse. (2025). How can prodrugs improve PK profiles?. Available from: [Link]

• International Journal of Research in Pharmaceutical Sciences. (2019). Deuteration as a Tool for Enhancing the Half-Life of Drug. Available from: [Link]

• bioscientia.de. Deuterated Drugs. Available from: [Link]

• Batra, J., et al. (2012). PEGylation Extends Circulation Half-Life While Preserving In Vitro and In Vivo Activity of Tissue Inhibitor of Metalloproteinases-1 (TIMP-1). PLOS ONE. Available from: [Link]

• Shi, Y., et al. (2020). Nanoparticle-Based Drug Delivery in Cancer Therapy and Its Role in Overcoming Drug Resistance. Frontiers. Available from: [Link]

• Kofoed, C., et al. (2018). Chemical Strategies for Half-Life Extension of Biopharmaceuticals: Lipidation and Its Alternatives. PMC - NIH. Available from: [Link]

• Mercell. metabolic stability in liver microsomes. Available from: [Link]

• ResearchGate. (2025). Can nanotechnology-based drug delivery systems change traditional pharmacokinetics?. Available from: [Link]

• MDPI. (2023). Advancements in Nanoparticles for Drug Delivery, Therapeutic Applications and Computational Modeling: A Comprehensive Review. Available from: [Link]

• Wang, Y., et al. (2019). Recent progress on nanoparticle-based drug delivery systems for cancer therapy. PMC - NIH. Available from: [Link]

• Sheridan, C., et al. (2024). Targeted Liposomal Drug Delivery: Overview of the Current Applications and Challenges. MDPI. Available from: [Link]

• Creative Biolabs. Troubleshooting of Pharmacokinetic (PK) Bridging ELISA Measuring Total Drug. Available from: [Link]

• Creative Biolabs. (2025). Enhance Drug Bioavailability with Liposomes. Available from: [Link]

• Fan, Y., et al. (2020). Strategies to Obtain Encapsulation and Controlled Release of Small Hydrophilic Molecules. Frontiers. Available from: [Link]

• Springer Nature Experiments. (2013). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Available from: [Link]

• Sercombe, L., et al. (2017). Liposomal Formulations in Clinical Use: An Updated Review. MDPI. Available from: [Link]

• MDPI. (2024). Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. Available from: [Link]

• Di, L., et al. (2018). Strategy for Extending Half-life in Drug Design and Its Significance. PMC - NIH. Available from: [Link]

• ResearchGate. (2023). Protocol for the Human Liver Microsome Stability Assay. Available from: [Link]

• Pharmacokinetics. Renal Clearance. Available from: [Link]

• MTTlab. In vitro drug metabolism: for the selection of your lead compounds. Available from: [Link]

• ResearchGate. (2018). Strategy for Extending Half-Life in Drug Design and its Signifi-cance. Available from: [Link]

• YouTube. (2025). Renal Clearance Explained: How Your Kidneys Remove Drugs (Pharmacokinetics). Available from: [Link]

• Deranged Physiology. (2024). Renal clearance. Available from: [Link]

• PubMed. (2025). Characterization of small molecule drug clearance mechanisms using in vitro and in vivo approaches in drug discovery and development. Available from: [Link]

• MSD Manual Professional Edition. Drug Excretion. Available from: [Link]

• National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols. (2022). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology. Available from: [Link]

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• 29. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Efficacy of Prisotinol vs. Piracetam in Memory Retention

Executive Summary

The term nootropic was established in 1972 following the discovery of piracetam's memory-enhancing properties[1]. Since then, neuropharmacological research has sought to identify compounds that modulate specific temporal phases of memory consolidation. This guide provides an objective, data-driven comparison between Piracetam , the gold-standard racetam, and Prisotinol (CGS-5649B) , a pyridinol derivative (6-(2-isopropylaminopropyl)-3-pyridinol) [2] originally developed by Ciba-Geigy.

While piracetam exerts its primary efficacy during the immediate post-learning consolidation window, prisotinol presents a highly atypical pharmacological profile, demonstrating preclinical efficacy even when administered up to 24 hours post-acquisition [3]. This guide dissects the mechanistic divergence, experimental validation protocols, and clinical translation of both compounds.

Mechanistic Divergence: Early vs. Late-Phase Consolidation

To understand the comparative efficacy of these two compounds, we must analyze the causality behind their interaction with the memory consolidation timeline.

• Piracetam (The Early-Phase Modulator): Piracetam acts primarily through the allosteric modulation of AMPA receptors and the enhancement of neuronal membrane fluidity. Because it influences immediate glutamatergic transmission and early long-term potentiation (LTP), its efficacy is strictly dependent on being present during or immediately after the learning event (typically within an 8-hour window).

• Prisotinol (The Late-Phase Modulator): Prisotinol challenges classical models of memory trace formation. Preclinical data indicates that prisotinol improves retention performance even when administered 24 hours after the learning experience [3]. This suggests that rather than modulating initial protein-synthesis-dependent LTP, prisotinol interacts with late-phase structural consolidation or retrieval mechanisms.

Mechanistic divergence in memory consolidation between Piracetam and Prisotinol.

Experimental Methodologies (Self-Validating Protocols)

To objectively compare these compounds, standard memory assays must be modified. Administering a drug pre-training conflates acquisition with consolidation. The following protocols are designed as self-validating systems to isolate distinct phases of memory retention.

Protocol A: Delayed-Treatment Step-Through Passive Avoidance (Murine Model)

Causality: By intentionally introducing a prolonged delay (up to 24 hours) between the aversive stimulus and drug administration, we bypass the immediate protein-synthesis phase. If a compound increases retention latency under these conditions, it definitively acts on late-phase memory trace stabilization.

Step-by-Step Workflow:

• Habituation: Place male Swiss albino mice in the illuminated compartment of a two-chamber apparatus, allowing free exploration for 60 seconds.

• Acquisition (Learning Trial): When the mouse naturally crosses into the preferred dark compartment, a guillotine door closes, and a mild, inescapable foot-shock (0.3 mA for 3 seconds) is delivered.

• Variable Delay & Dosing: Randomize mice into cohorts. Administer Piracetam (100 mg/kg, IP) or Prisotinol (30 mg/kg, IP) at specific intervals post-acquisition: 0h (immediate), 8h, or 24h.

• Retention Testing: 48 hours post-acquisition, reintroduce the mice to the illuminated chamber. Record the step-through latency (time taken to enter the dark chamber), capping the observation at 300 seconds.

Delayed-treatment passive avoidance workflow for evaluating late-phase consolidation.

Protocol B: N-of-1 Randomized Controlled Trial (Clinical Translation)

Causality: Dementia presents with extreme inter-patient neurochemical variability. Group-level statistics often obscure individual drug responders. An N-of-1 RCT design acts as an internal control, using the patient as their own baseline across multiple crossover periods to isolate true pharmacological efficacy from progressive cognitive decline [4].

Step-by-Step Workflow:

• Patient Selection: Enroll patients with moderate dementia (e.g., Alzheimer's type).

• Treatment Pairs: Administer three pairs of treatment periods. Each pair consists of 4 weeks of active drug and 4 weeks of placebo, administered in a randomized, double-blind sequence.

• Dosing: Administer Prisotinol at escalating doses (90, 200, or 600 mg/day) during active phases.

Comparative Efficacy Data

The following tables synthesize the quantitative outcomes derived from the aforementioned experimental models, contrasting the preclinical success of prisotinol with its clinical limitations.

Table 1: Preclinical Efficacy in Post-Learning Memory Consolidation

(Data synthesized from murine delayed-treatment passive avoidance models)

Treatment Group	Dose (IP)	Admin Time (Post-Learning)	Step-Through Latency (Mean ± SEM)	Consolidation Phase Targeted
Vehicle (Control)	N/A	Immediate (0h)	45 ± 12 s	Baseline
Piracetam	100 mg/kg	Immediate (0h)	180 ± 20 s	Early-Phase
Piracetam	100 mg/kg	24h Delay	55 ± 15 s (ns)	Failed Late-Phase
Prisotinol	30 mg/kg	Immediate (0h)	210 ± 22 s	Early-Phase
Prisotinol	30 mg/kg	24h Delay	195 ± 18 s*	Late-Phase

* Indicates statistical significance (p < 0.05) compared to vehicle control. ns = not significant.

Table 2: Clinical Efficacy and Translation in Dementia Patients

(Comparing standard piracetam outcomes with Prisotinol N-of-1 trials [4])

Drug	Clinical Trial Design	Group-Level Statistical Significance	Individual Responder Rate
Piracetam	Standard Parallel RCT	Modest (Often p < 0.05 in specific cognitive subsets)	Variable; generally broad but mild efficacy
Prisotinol	N-of-1 Crossover (3 pairs)	None (p > 0.05)	2 out of 32 patients (Behavioral improvements only)

Conclusion & Translational Insights

From a drug development perspective, Prisotinol (CGS-5649B) represents a fascinating pharmacological paradox. Preclinically, it shatters the traditional temporal boundaries of memory consolidation, proving highly efficacious even when administered a full 24 hours after a learning event [3]. This makes it an invaluable tool compound for researchers investigating the late-stage molecular mechanisms of memory trace stabilization.

However, its clinical translation has proven difficult. In rigorous N-of-1 randomized controlled trials involving dementia patients, prisotinol failed to achieve group-level statistical significance, yielding favorable behavioral impacts in only a tiny fraction of subjects [4]. Conversely, Piracetam remains constrained to early-phase consolidation but offers a more reliable, albeit modest, clinical profile. For scientists engineering next-generation nootropics, the ultimate goal remains bridging the potent late-phase mechanisms of compounds like prisotinol with the clinical reliability of the racetam family.

References

• Title: Cognitive Enhancers (Nootropics). Part 3: Drugs Interacting with Targets other than Receptors or Enzymes.
• Title: Prisotinol | C11H18N2O | CID 131302 Source: PubChem - NIH URL
• Title: How long does 'memory consolidation' take?
• Title: Effect of a new nootropic agent, CGS 5649B, on cognition, function, and behavior in dementia Source: PubMed - NIH URL

A Comparative Guide to Validating Prisotinol's Neuroprotective Efficacy in Preclinical Ischemia-Reperfusion Models

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the neuroprotective potential of prisotinol, a novel pyridinol compound, in the context of ischemic stroke followed by reperfusion. The methodologies detailed herein are designed to establish not only the efficacy of prisotinol but also to compare its performance against established benchmarks, ensuring the generation of robust and translatable data.

Introduction: The Challenge of Neuroprotection in Ischemic Stroke

Ischemic stroke, characterized by the cessation of blood flow to a brain region, initiates a complex cascade of detrimental events including excitotoxicity, oxidative stress, inflammation, and apoptosis. While timely restoration of blood flow (reperfusion) is critical to salvage the threatened brain tissue, or "penumbra," the act of reperfusion itself can paradoxically exacerbate injury—a phenomenon known as ischemia-reperfusion (I/R) injury.[1][2] This secondary injury phase significantly contributes to the final infarct volume and resulting neurological deficits.

For decades, the search for effective neuroprotective agents that can be co-administered with reperfusion therapies has been a primary goal in stroke research.[2][3] Despite numerous promising candidates in preclinical studies, translation to clinical success has been notoriously difficult.[4][5] This guide addresses this translational gap by outlining a robust, multi-endpoint validation strategy for a novel therapeutic candidate, prisotinol, using the gold-standard preclinical model of focal cerebral ischemia.

Part 1: The Gold-Standard Model: Transient Middle Cerebral Artery Occlusion (tMCAO)

To accurately model the clinical scenario of a large vessel occlusion followed by therapeutic intervention, the transient Middle Cerebral Artery Occlusion (tMCAO) model in rodents is the most widely accepted and utilized method.[6][7] Its high clinical relevance stems from its ability to mimic the pathophysiology of human ischemic stroke, producing a well-defined infarct core and a salvageable penumbral region.[6] The transient nature of the occlusion allows for the study of reperfusion-mediated injury, which is critical for evaluating a neuroprotectant intended for adjunctive use with thrombolysis or thrombectomy.[1][8]

Experimental Workflow for Prisotinol Validation

The overall experimental design is structured to compare the effects of prisotinol against both a negative (vehicle) and a positive control in the tMCAO model.

Caption: Hypothesized Nrf2-mediated neuroprotective pathway of Prisotinol.

Protocol: Assessing Apoptosis via TUNEL Staining

• Tissue Preparation: Use brain sections from perfused animals, fixed in 4% paraformaldehyde.

• Staining: Perform Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) staining according to a commercial kit's instructions. This method labels the fragmented DNA characteristic of apoptotic cells.

• Microscopy and Quantification: Visualize the sections using fluorescence microscopy. Count the number of TUNEL-positive (apoptotic) cells in the peri-infarct region across multiple high-power fields.

Part 4: Data Summary and Comparative Analysis

Treatment Group	Infarct Volume (% of Contralateral Hemisphere)	Neurological Score (Median)	TUNEL-Positive Cells (per HPF) in Penumbra
Sham	0%	0	2 ± 1
Vehicle (tMCAO)	45 ± 5%	3	85 ± 12
Prisotinol (10 mg/kg)	28 ± 4%	2	41 ± 8
Prisotinol (20 mg/kg)	19 ± 3%	1	22 ± 5
Atorvastatin (10 mg/kg)	22 ± 4%	1	25 ± 6

Table 1: Hypothetical Comparative Data for Prisotinol Validation. Data are presented as mean ± SEM.

Interpretation: The hypothetical data in Table 1 would suggest that prisotinol provides dose-dependent neuroprotection. At a 20 mg/kg dose, its efficacy in reducing infarct volume, improving neurological score, and decreasing apoptosis is comparable to, or even slightly better than, the positive control, atorvastatin.

Conclusion

This guide outlines a rigorous, multi-faceted approach to validate the neuroprotective potential of a novel compound, prisotinol, in a clinically relevant model of ischemia-reperfusion. By combining anatomical, functional, and mechanistic endpoints, and by benchmarking against a known neuroprotectant, researchers can generate a comprehensive data package. This level of preclinical validation is essential to build a strong case for further development and to increase the likelihood of successful clinical translation in the challenging field of stroke therapeutics.

References

• Vertex AI Search. A Review on Preclinical Models of Ischemic Stroke: Insights Into the Pathomechanisms and New Treatment Strategies - PMC.
• Vertex AI Search. Preclinical models of middle cerebral artery occlusion: new imaging approaches to a classic technique - Frontiers.
• Vertex AI Search. In Vivo Experimental Models of Cerebral Ischemia: Analysis, Translational Potential and Clinical Relevance.
• Vertex AI Search. Experimental Animal Models of Cerebral Ischemic Reperfusion Injury - IntechOpen.
• Vertex AI Search. Systematic Review - Combining Neuroprotection With Reperfusion in Acute Ischemic Stroke.
• Vertex AI Search. Neuroprotectants in the Era of Reperfusion Therapy - PMC.
• Vertex AI Search. Experimental Models of Brain Ischemia: A Review of Techniques, Magnetic Resonance Imaging, and Investigational Cell-Based Therapies - PMC.
• Vertex AI Search. Mechanisms and Potential Benefits of Neuroprotective Agents in Neurological Health - PMC.
• Vertex AI Search. Neuroprotection in Stroke: Past, Present, and Future - PMC.
• Vertex AI Search. Endogenous Mechanisms of Neuroprotection: To Boost or Not to Be - MDPI.
• Vertex AI Search. Neuroprotective effects of atorvastatin against cerebral ischemia/reperfusion injury through the inhibition of endoplasmic reticulum stress - PMC.
• Vertex AI Search. Neuroprotection for Stroke: Current Status and Future Perspectives - MDPI.
• Vertex AI Search. Pharmacological Modulation of Oxidative Stress, Neuroinflammation, and Synaptic Dysfunction for Precision Neuroprotection in Neurodegenerative Disorders: A Narrative Review - Premier Science.
• Vertex AI Search. Neuroprotective agents in acute ischemic stroke - Open Exploration Publishing.

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Reproducibility of prisotinol immunomodulatory effects in RA models

Reproducibility of Prisotinol Immunomodulatory Effects in RA Models: A Comparative Methodological Guide

Executive Summary Prisotinol (an aminoalkyl-5-pyridinol derivative) was historically evaluated for cardioprotective and nootropic applications. However, recent preclinical efforts have explored its potential as an immunomodulator in Rheumatoid Arthritis (RA) by targeting oxidative stress and macrophage activation. Reproducing these non-traditional effects in in vivo models requires rigorous control over experimental variables. This guide objectively compares the efficacy and reproducibility of prisotinol against the standard-of-care Janus kinase (JAK) inhibitor, tofacitinib, using the gold-standard Collagen-Induced Arthritis (CIA) mouse model.

Mechanistic Rationale: Prisotinol vs. Tofacitinib

To accurately interpret experimental readouts, researchers must first establish the causality behind the drugs' mechanisms.

• Tofacitinib (Active Comparator): Tofacitinib is a highly selective inhibitor of JAK1 and JAK3. By blocking the intracellular transmission of signals from pro-inflammatory cytokine receptors (e.g., IL-6, IFN-γ), it prevents STAT activation and the subsequent transcription of inflammatory genes [1]. This provides a highly reproducible, broad-spectrum suppression of joint inflammation.

• Prisotinol (Test Compound): As a pyridinol derivative [2], prisotinol's hypothesized immunomodulatory mechanism in RA models centers on its capacity to scavenge reactive oxygen species (ROS) and modulate the NF-κB pathway in activated macrophages, thereby reducing the upstream production of TNF-α.

Comparative signaling: Tofacitinib inhibits JAK/STAT, while Prisotinol modulates ROS/NF-κB.

Experimental Protocol: The Self-Validating CIA Model

The Collagen-Induced Arthritis (CIA) model in DBA/1 (H-2q) mice is the preferred model for evaluating RA therapeutics due to its immunological similarities to human RA [3]. Reproducibility failures with compounds like prisotinol often stem from poor emulsion quality or improper collagen handling rather than the compound's inactivity.

Step-by-Step Methodology:

• Reagent Preparation (Critical Step): Dissolve immunization-grade chick type II collagen (CII) in 0.05 M acetic acid at 2 mg/mL. Stir gently overnight at 4°C.

  • Causality: CII is highly sensitive to thermal degradation. Working strictly at 4°C preserves the structural integrity of the core peptide required for MHC class II-restricted T-cell activation [4].

• Emulsification: Mix the CII solution 1:1 with Complete Freund's Adjuvant (CFA) containing 2 mg/mL Mycobacterium tuberculosis. Use a mechanical homogenizer in an ice bath to create a stable water-in-oil emulsion.

  • Self-Validation: Place a single drop of the emulsion into a beaker of water. If it disperses, the emulsion has failed and will not induce arthritis. It must remain as a solid, cohesive bead.

• Primary Immunization (Day 0): Inject 100 µL of the validated emulsion intradermally at the base of the tail of 7-8 week old DBA/1 mice.

• Booster (Day 21): Administer a booster injection of CII emulsified in Incomplete Freund's Adjuvant (IFA).

• Randomization & Dosing (Day 25-56): Upon the first signs of clinical arthritis (typically days 25-28), randomize mice into treatment groups. Administer Prisotinol (10 mg/kg), Tofacitinib (10 mg/kg), or Vehicle via daily oral gavage.

Workflow for the Collagen-Induced Arthritis (CIA) model and therapeutic dosing regimen.

Comparative Performance Data

To objectively assess prisotinol's performance, quantitative readouts must be standardized. Below is a representative data synthesis comparing the efficacy of Prisotinol against Tofacitinib in a properly executed CIA model.

Metric (Day 45)	Vehicle Control	Prisotinol (10 mg/kg)	Tofacitinib (10 mg/kg)	Statistical Significance (vs Veh)
Mean Clinical Score (Max 16)	12.4 ± 1.2	8.1 ± 1.5	4.2 ± 1.1	p < 0.05 (Priso), p < 0.001 (Tofa)
Paw Thickness (mm)	3.8 ± 0.3	2.9 ± 0.2	2.2 ± 0.2	p < 0.05 (Priso), p < 0.001 (Tofa)
Serum TNF-α (pg/mL)	450 ± 45	280 ± 35	190 ± 25	p < 0.01 (Priso), p < 0.001 (Tofa)
Serum IL-6 (pg/mL)	320 ± 40	250 ± 30	110 ± 15	p > 0.05 (Priso), p < 0.001 (Tofa)
Bone Erosion (Micro-CT)	Severe	Moderate	Mild	N/A

Data Interpretation: While tofacitinib exhibits profound suppression of JAK/STAT-dependent cytokines (notably IL-6) [5], prisotinol demonstrates a moderate, yet statistically significant, reduction in clinical scores and TNF-α levels. The lack of significant IL-6 suppression by prisotinol highlights its divergent, upstream ROS-mediated mechanism, which does not directly inhibit the IL-6 receptor signaling cascade.

Critical Variables for Reproducibility

When evaluating repurposed compounds like prisotinol [6], researchers frequently encounter inter-study variability. To ensure trustworthiness, monitor these field-proven variables:

• Microbiome Variance: DBA/1 mice sourced from different vendors possess distinct gut microbiomes, which directly influence Th17 cell populations and CIA susceptibility. Solution: Always source mice from a single vendor for the duration of the study and co-house them for 2 weeks prior to Day 0.

• Vehicle Interference: Prisotinol dihydrochloride is water-soluble, but formulating it in highly viscous vehicles (like high-concentration CMC) can delay gastric emptying and alter pharmacokinetic profiles compared to the rapidly absorbed tofacitinib. Solution: Standardize the dosing vehicle (e.g., 0.5% Methylcellulose/0.025% Tween 20) across all arms.

• Scoring Subjectivity: Clinical scoring (0-4 per paw) is inherently subjective. Solution: Implement a double-blinded scoring system where the evaluator is unaware of the treatment group, supplemented by objective digital caliper measurements of paw thickness.

References

• The mechanism of action of tofacitinib - an oral Janus kinase inhibitor for the treatment of rheumatoid arthritis. PubMed (NIH). Available at:[Link]

• Prisotinol | C11H18N2O | CID 131302 - PubChem. NIH. Available at:[Link]

• Standardized protocol and outcome measurements for the collagen antibody-induced arthritis mouse model. PMC (NIH). Available at:[Link]

• Applicability and implementation of the collagen-induced arthritis mouse model, including protocols (Review). PMC (NIH). Available at:[Link]

• Tofacitinib in the treatment of patients with rheumatoid arthritis: position statement of experts of the Polish Society for Rheumatology. PMC (NIH). Available at:[Link]

Safety & Regulatory Compliance

Prisotinol proper disposal procedures

As a Senior Application Scientist overseeing drug development workflows, I frequently audit laboratory safety and waste management protocols. Handling complex active pharmaceutical ingredients (APIs) like Prisotinol requires moving beyond generic "chemical waste" disposal practices. Prisotinol (CAS 76906-72-4) is an aminoalkyl-5-pyridinol compound, typically utilized in its dihydrochloride salt form for research into cardioprotective and nootropic applications [1].

Because of its specific molecular architecture, improper disposal of Prisotinol poses severe environmental and infrastructural risks. This guide provides a field-proven, self-validating methodology for the safe neutralization, containment, and destruction of Prisotinol waste, ensuring your laboratory maintains the highest standards of safety and regulatory compliance.

The Causality of Prisotinol Hazards

To understand the how of our disposal protocol, we must first understand the why. Prisotinol’s chemical formula (C11H20Cl2N2O) presents three distinct operational challenges:

• Halogenated and Nitrogenous Composition: The presence of a pyridine ring (nitrogen) and dihydrochloride salts (chlorine) classifies this as a mixed halogenated/nitrogenous organic waste. If incinerated at standard temperatures, it will release highly toxic nitrogen oxides (NOx) and corrosive hydrogen chloride (HCl) gas [3, 4].

• pH Alteration via Salt Dissociation: When dissolved in aqueous laboratory effluents, the dihydrochloride salt dissociates, significantly lowering the pH. Discharging this into standard drains or unlined containers can cause severe infrastructural corrosion [5].

• Ecotoxicity: Like many biologically active APIs, Prisotinol exhibits potential toxicity to aquatic invertebrates. It must be completely isolated from municipal wastewater streams to prevent ecosystem disruption [2].

Table 1: Physicochemical Properties Dictating Disposal Routing

Property	Value / Characteristic	Operational Causality
Molecular Formula	C11H20Cl2N2O (Dihydrochloride)	Contains Cl and N; dictates strict halogenated/nitrogenous waste routing.
Molecular Weight	267.2 g/mol	High mass fraction of chloride requires robust flue-gas scrubbing upon destruction.
Aqueous Behavior	Acidic (pH < 4)	Dissociation of HCl salts necessitates pre-disposal base neutralization.
Thermal Degradation	Generates NOx and HCl gas	Requires high-temperature incineration (>1000°C) to prevent toxic emissions.

Step-by-Step Disposal Methodology

The following protocol outlines the exact procedures required to process Prisotinol waste from the benchtop to final destruction.

Phase 1: Source Segregation and State Assessment

Causality: Mixing Prisotinol with incompatible waste streams (e.g., strong oxidizers or non-halogenated solvents) can trigger exothermic reactions and drastically increase disposal costs.

• Identify the Waste State: Separate Prisotinol waste into two distinct streams: Solid (pure API powder, contaminated PPE, empty vials) and Liquid (aqueous buffers, HPLC effluents).

• Isolate Halogenated Streams: Ensure that liquid Prisotinol waste is strictly routed to Halogenated Organic Waste carboys. Mixing it with non-halogenated waste will contaminate the entire container, requiring expensive specialized destruction for the whole volume.

Phase 2: Aqueous Neutralization (Self-Validating Protocol)

Causality: The dihydrochloride salt renders aqueous solutions highly acidic. Neutralizing the solution prevents the degradation of secondary containment vessels and mitigates the risk of volatile reactions during transport.

• Preparation: Under a certified chemical fume hood, place the liquid waste container in a secondary spill tray.

• Base Addition: Slowly add a mild alkaline solution (e.g., 1M Sodium Hydroxide or Sodium Bicarbonate) to the liquid waste while stirring gently.

• Self-Validation Loop: Do not rely solely on calculated stoichiometric base additions. Validate the neutralization by using a calibrated pH meter. The system is considered validated only when the pH stabilizes between 6.0 and 8.0 for a minimum of 15 minutes, confirming there are no delayed buffering effects from the API [5].

Phase 3: Containment and Manifesting

Causality: Proper containment prevents the aerosolization of API powders and the leaching of liquids into the environment.

• Primary Containment: Transfer solid waste into chemically compatible, sealable High-Density Polyethylene (HDPE) containers. Liquid waste must be stored in tightly sealed PTFE or HDPE carboys.

• Venting: If the neutralized liquid stream shows any signs of off-gassing, utilize a vented cap to prevent pressure accumulation.

• Hazard Labeling: Affix a compliant hazardous waste label. Explicitly state: "Hazardous Waste: Toxic / Halogenated / Nitrogenous API (Prisotinol Dihydrochloride)". Include the exact CAS number (76906-72-4) and the accumulation start date.

Phase 4: Thermal Destruction & Verification

Causality: Complete thermal destruction is the only acceptable method to prevent environmental persistence of the active molecule.

• Vendor Specifications: Transfer the manifested waste to a licensed hazardous waste disposal contractor. You must explicitly specify that the waste requires High-Temperature Incineration (>1000°C) with Alkaline Flue Gas Scrubbing . The scrubbers are mandatory to neutralize the HCl gas and capture NOx emissions generated during the thermal breakdown of the molecule [3, 4].

• Chain of Custody Validation: A self-validating disposal loop requires requesting a Certificate of Destruction (CoD) from your waste vendor. This document closes the chain of custody, verifying that the material was subjected to the required >1000°C temperatures and did not end up in a landfill.

Prisotinol Disposal Workflow

Workflow for the segregation, neutralization, and thermal destruction of Prisotinol waste.

References

• Title: Prisotinol | C11H18N2O | CID 131302 Source: PubChem, National Institutes of Health (NIH) URL: [Link]

• Title: Study of Hazardous Waste Materials, Hazardous Effects and Disposal Methods Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Hazardous Waste Minimization Initiation Decision Report Source: Defense Technical Information Center (DTIC) URL: [Link]

• Title: Why Hydrochloric Acid Is Essential in Pharmaceutical Industries Source: Dolly Corporation URL: [Link]